4-Methyl-3-(trifluoromethyl)pentanoic acid

Core Science & Biosynthesis

4-Methyl-3-(trifluoromethyl)pentanoic acid CAS 184876-90-2 properties

4-Methyl-3-(trifluoromethyl)pentanoic acid (CAS 184876-90-2) is a specialized fluorinated building block used primarily in medicinal chemistry to modulate lipophilicity and metabolic stability in drug candidates. It serves as a critical intermediate for synthesizing

-trifluoromethyl leucine analogs and fluorinated gabapentinoids .

A Strategic Scaffold for Fluorinated Bioisosteres

Executive Summary

4-Methyl-3-(trifluoromethyl)pentanoic acid is a chiral, fluorinated aliphatic acid derivative. Structurally, it represents a

-trifluoromethylated isocaproic acid , effectively mimicking the side chain of leucine but with a trifluoromethyl group replacing a hydrogen atom at the -position.

This modification drastically alters the electronic and steric profile of the molecule, making it a high-value tool for:

• Metabolic Blocking: The strong C–F bonds prevent metabolic degradation (e.g.,

  -oxidation) at the 3-position.

• Lipophilicity Modulation: The

  group increases lipophilicity ( ) compared to the methyl or hydrogen analog, improving membrane permeability.

• Conformational Restriction: The bulky

  group (Van der Waals volume isopropyl group) restricts bond rotation, potentially locking bioactive conformations.

Chemical Identity & Physicochemical Profile

Property	Data
CAS Number	184876-90-2
IUPAC Name	4-Methyl-3-(trifluoromethyl)pentanoic acid
Molecular Formula
Molecular Weight	184.16 g/mol
Structure
Physical State	Colorless to pale yellow liquid or low-melting solid (Ambient)
Boiling Point	~85–90 °C at 1.5 mmHg (Predicted)
Acidity ( )	~4.5 (slightly stronger than isocaproic acid due to inductive effect of - )
Solubility	Soluble in DCM, THF, MeOH, EtOAc; Sparingly soluble in water.[1]

Synthetic Pathways & Manufacturing

Synthesizing

-trifluoromethylated acids requires overcoming the repulsion between the electron-rich group and the carbonyl center. The most robust route for researchers involves conjugate trifluoromethylation .

Primary Route: Copper-Catalyzed Conjugate Trifluoromethylation

This protocol utilizes the Ruppert-Prakash reagent (

) to introduce the trifluoromethyl group into an -unsaturated ester, followed by hydrolysis.

Step 1: Substrate Preparation

• Precursor: Ethyl 4-methyl-2-pentenoate (derived from isobutyraldehyde via Horner-Wadsworth-Emmons olefination).

Step 2: Trifluoromethylation (The Critical Step)

• Reagents:

  (Trimethyl(trifluoromethyl)silane), (Copper(I) iodide), or (activator).

• Solvent: DMF or NMP (anhydrous).

• Mechanism: The fluoride source activates

  to generate a pentacoordinate silicon species, which transfers the group to Copper. The active species undergoes 1,4-addition to the enoate.

Step 3: Hydrolysis

• Reagents:

  , .

• Condition: Ambient temperature, 4–6 hours.

Visualization: Synthesis Workflow

Caption: Figure 1. Convergent synthesis via conjugate trifluoromethylation of

-unsaturated esters.[2]

Applications in Drug Discovery

Bioisosterism & Metabolic Stability

The isopropyl group in leucine is a common recognition motif in biological targets (e.g., mTOR, LAT1 transporters). However, the methine proton at the tertiary carbon is susceptible to oxidative metabolism.

• Substitution Logic: Replacing the

  -hydrogen with a group blocks this metabolic soft spot.

• Steric Impact: The

  group is sterically larger than a methyl group but smaller than a tert-butyl group, often enhancing receptor fit in hydrophobic pockets.

Precursor to -Trifluoromethyl Amino Acids

This acid is the direct precursor to

-trifluoromethyl leucine , a non-canonical amino acid used in peptide engineering to increase proteolytic stability.

• Transformation: The acid can be converted to the amino acid via

  -bromination followed by amination, or via Evans auxiliary chemistry to establish -chirality.

Visualization: Structural Logic

Caption: Figure 2. Pharmacological advantages of the trifluoromethyl modification.

Experimental Protocol: Handling & Characterization

Safety Profile

• Hazards: Causes skin irritation (H315), serious eye irritation (H319). Corrosive to mucous membranes.

• PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.

Standard Characterization Protocol

Researchers synthesizing or verifying this compound should look for these key spectral signatures:

• NMR:

  • Expect a doublet or multiplet around -70 to -75 ppm (relative to

    ). The coupling arises from the adjacent methine protons.
• NMR (CDCl ):
  • 0.9–1.0 ppm: Two doublets (isopropyl methyls).
  • 2.1 ppm: Multiplet (methine of isopropyl).
  • 2.3–2.6 ppm: Multiplet (methylene -protons).
  • 2.8–3.0 ppm: Multiplet (methine -proton attached to ).

• Mass Spectrometry:

  • ESI-MS (Negative mode): Look for

    peak at 183.1 m/z .

References

• Conjugate Trifluoromethylation Methodology

  • Title: Copper-Catalyzed Enantioselective Conjugate Trifluoromethylation of -Unsatur
  • Source:Journal of the American Chemical Society, 2011.

  • URL:[Link]

• Bioisosterism of Fluorine

  • Title: Fluorine in Medicinal Chemistry.[3][4]

  • Source:Journal of Medicinal Chemistry, 2008.

  • URL:[Link]

• General Synthesis of

  -CF3 Acids:

  • Title: Synthesis of

    -Trifluoromethylated Carboxylic Acids.[5][6]

  • Source:Organic Letters, 2015.[6]

  • URL:[Link]

Sources

• 1. 4-(Trifluoromethyl)benzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. CN102143938A - Process for production of alpha-trifluoromethyl-beta-substituted- beta-amino acid - Google Patents [patents.google.com]
• 3. 4-methyl valeric acid, 646-07-1 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. Stereodivergent entry to β-branched β-trifluoromethyl α-amino acid derivatives by sequential catalytic asymmetric reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]

chemical structure and molecular weight of 4-Methyl-3-(trifluoromethyl)pentanoic acid

Executive Summary

4-Methyl-3-(trifluoromethyl)pentanoic acid (CAS: 184876-90-2 ) is a specialized fluorinated aliphatic carboxylic acid used primarily as a chiral building block in medicinal chemistry. Structurally, it is a

-trifluoromethylated analog of leucine (specifically, the des-amino derivative, isocaproic acid), where the electron-withdrawing trifluoromethyl ( ) group replaces a hydrogen atom at the -position relative to the carboxyl group.

This modification significantly alters the physicochemical profile of the parent scaffold, enhancing metabolic stability and lipophilicity while modulating the acidity (

) of the carboxylic acid. It serves as a critical intermediate in the synthesis of peptide mimetics, enzyme inhibitors, and drug candidates requiring a metabolically robust hydrophobic side chain.

Part 1: Chemical Identity & Structural Analysis

Nomenclature and Identifiers

Property	Detail
IUPAC Name	4-Methyl-3-(trifluoromethyl)pentanoic acid
Common Name	-Trifluoromethyl isocaproic acid
CAS Registry Number	184876-90-2
Molecular Formula
SMILES	CC(C)C(CC(=O)O)C(F)(F)F
InChI Key	(Derivative specific; typically requires stereochemical definition for unique hash)

Molecular Weight & Composition[1][2][3]

• Molecular Weight: 184.16 g/mol

• Exact Mass: 184.0711 g/mol

• Element Analysis:

  • Carbon: 45.65%

  • Hydrogen: 6.02%

  • Fluorine: 30.95%

  • Oxygen: 17.37%

Structural Topology

The molecule consists of a pentanoic acid backbone branched at the C4 position (isopropyl tail) and substituted at the C3 position with a trifluoromethyl group.

• C1 (Carboxyl): The reactive head group, susceptible to amide coupling and esterification.

• C3 (Chiral Center): The carbon bearing the

  group is a stereogenic center. The compound exists as a pair of enantiomers ( and ), though it is often supplied as a racemate unless asymmetric synthesis is employed.

• C4 (Isopropyl Tail): Provides steric bulk similar to a leucine side chain.

Figure 1: Structural connectivity of 4-Methyl-3-(trifluoromethyl)pentanoic acid highlighting functional domains.

Part 2: Physicochemical Properties

The introduction of the trifluoromethyl group creates distinct electronic and physical changes compared to the non-fluorinated analog (4-methylpentanoic acid).

Property	Value (Estimated/Observed)	Impact on Drug Design
Acidity ( )	~3.8 – 4.1	The - group exerts a strong inductive effect ( ), stabilizing the carboxylate anion and lowering the relative to isocaproic acid (~4.8).
Lipophilicity ( )	~2.5 – 2.8	The group is highly lipophilic, increasing membrane permeability compared to a methyl group.
Boiling Point	~190 – 200 °C (760 mmHg)	High boiling point due to hydrogen bonding of the acid; typically distilled under reduced pressure.
Physical State	Liquid or Low-melting Solid	Likely a viscous oil at room temperature due to the disruption of crystal packing by the bulky group.

The "Fluorine Effect"

The C–F bond is the strongest single bond in organic chemistry (~116 kcal/mol). The trifluoromethyl group acts as a bioisostere for an isopropyl group in terms of steric volume but differs electronically. It prevents metabolic oxidation at the C3 position, a common clearance pathway for aliphatic chains (P450-mediated hydroxylation).

Part 3: Synthetic Pathways

The synthesis of 4-Methyl-3-(trifluoromethyl)pentanoic acid typically relies on conjugate addition to an electron-deficient alkene. The most robust route involves the addition of an isopropyl nucleophile to a trifluorocrotonate derivative.

Primary Synthetic Route: Conjugate Addition

This protocol ensures the correct carbon skeleton assembly.

• Precursor: Ethyl 4,4,4-trifluorocrotonate (commercially available).

• Reagent: Isopropylmagnesium bromide (

  ) or Isopropylcuprate.

• Mechanism: 1,4-Michael Addition.

• Workup: Acidic hydrolysis of the ester to the free acid.

Detailed Protocol Steps:

• Preparation: In a flame-dried flask under Argon, dissolve CuI (catalytic, 10 mol%) in anhydrous THF.

• Grignard Formation/Transmetallation: Cool to -78°C. Add

  dropwise to generate the organocuprate species in situ.

• Addition: Add Ethyl 4,4,4-trifluorocrotonate slowly. The nucleophile attacks the

  -position (C3).

• Quench: Warm to 0°C and quench with saturated

  .

• Hydrolysis: Treat the crude ester with

  in followed by acidification ( ) to precipitate or extract the target acid.

Figure 2: Synthetic workflow via copper-catalyzed conjugate addition.

Part 4: Applications in Drug Discovery

Bioisosterism & Metabolic Stability

In drug design, this molecule is used to introduce a Trifluoromethyl group into a leucine-like scaffold.

• Metabolic Block: The

  group blocks the C3 position from metabolic attack, extending the half-life ( ) of the drug.

• Conformational Restriction: The steric bulk of the

  group (Van der Waals radius ~2.2 Å, similar to isopropyl) restricts the rotation of the side chain, potentially locking the molecule into a bioactive conformation.

Peptidomimetics

This acid is a precursor to

-trifluoromethyl leucine . By subjecting the acid to alpha-amination (e.g., via Evans auxiliary or bromination/azidation), researchers can synthesize non-canonical amino acids that are highly resistant to proteolysis.

Gabapentinoid Analogs

The structure is homologous to Pregabalin (3-isobutyl-GABA) and Gabapentin . The addition of the electron-withdrawing

group at the -position of the pentanoic acid chain (analogous to the -position of GABA derivatives) modulates the binding affinity to the subunit of voltage-gated calcium channels.

References

• Sigma-Aldrich. (n.d.). 4-Methyl-3-(trifluoromethyl)pentanoic acid Product Detail. Retrieved from (CAS Search: 184876-90-2).

• Ma, J. A., & Cahard, D. (2008). Strategies for Nucleophilic, Electrophilic, and Radical Trifluoromethylations. Journal of Fluorine Chemistry.
• PubChem Database. (2024). Compound Summary: 4-Methyl-3-(trifluoromethyl)pentanoic acid.
• Nagib, D. A., & MacMillan, D. W. (2011). Trifluoromethylation of arenes and heteroarenes. Nature. (Context on CF3 metabolic stability).
• Wang, J., et al. (2011). Copper-Catalyzed Conjugate Addition of Grignard Reagents to 4,4,4-Trifluorocrotonates. Organic Letters.

4-Methyl-3-(trifluoromethyl)pentanoic acid safety data sheet (SDS) and hazards

An In-depth Technical Guide to the Safe Handling of 4-Methyl-3-(trifluoromethyl)pentanoic Acid

Authored by a Senior Application Scientist

Section 1: Chemical Identity and Inferred Physicochemical Properties

4-Methyl-3-(trifluoromethyl)pentanoic acid belongs to the class of carboxylic acids. The presence of the highly electronegative trifluoromethyl (CF₃) group is expected to significantly increase the acidity of the carboxylic acid moiety compared to its non-fluorinated analog, 4-methylpentanoic acid (isocaproic acid). This enhanced acidity is a primary driver of its hazardous properties.

Structural Analogy: The core safety assessment in this guide is based on data for analogous, non-fluorinated short-chain fatty acids and related fluorinated compounds. The primary surrogate, 4-methylvaleric acid, is classified as a corrosive organic acid, and it is prudent to assume that the trifluoromethylated version will exhibit at least a similar, if not more pronounced, hazard profile.

Table 1: Physicochemical and Safety Data (Based on Analogues)

Property	Value (Source: 4-methylvaleric acid)	Rationale for Extrapolation
UN Number	UN 3265	Classified under "Corrosive liquid, acidic, organic, n.o.s."
Transport Hazard Class	8 (Corrosive)	The carboxylic acid functional group is inherently corrosive.
Packing Group	III	Indicates a substance with a minor degree of danger.
Boiling Point	199 - 201 °C	The CF₃ group may alter this value, but it is expected to be a high-boiling liquid.
Density	0.923 g/cm³ (at 25 °C)	Expected to be a liquid with a density similar to water.

| Flash Point | ~89.4°C (Valeric Acid) | The compound is a combustible liquid.[1] |

Section 2: Comprehensive Hazard Identification and Classification

Based on the GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications of analogous compounds, 4-Methyl-3-(trifluoromethyl)pentanoic acid should be treated as a hazardous substance.[2]

• H314 - Causes severe skin burns and eye damage : This is the most critical hazard. The compound's acidity allows it to readily hydrolyze proteins and lipids in tissues, leading to chemical burns on contact. The trifluoromethyl group enhances this acidity, likely resulting in more rapid and severe damage than non-fluorinated counterparts.

• Corrosive to the respiratory tract : Inhalation of vapors or aerosols can cause severe irritation and chemical burns to the nose, throat, and lungs.

• H402 - Harmful to aquatic life : While the immediate environmental impact is categorized as harmful, spills should be prevented from entering drains or waterways.[3]

• Combustibility : The compound is a combustible liquid and can form explosive mixtures with air upon intense heating.

Section 3: Risk Management and Safe Handling Protocols

A multi-layered approach to risk mitigation is essential when working with this compound. This involves a combination of engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls

• Fume Hood: All handling of 4-Methyl-3-(trifluoromethyl)pentanoic acid, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of vapors.[4]

• Safety Shower and Eyewash Station: An operational and easily accessible safety shower and eyewash station are mandatory in any laboratory where this chemical is used.[5][6]

Personal Protective Equipment (PPE)

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Given the corrosive nature, consider double-gloving. Always inspect gloves for integrity before use.

• Eye and Face Protection: Chemical safety goggles are required at a minimum. For procedures with a higher risk of splashing, a full-face shield must be worn in addition to goggles.

• Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened. Ensure that clothing covers all exposed skin.[7]

• Respiratory Protection: For situations where fume hood use is not possible or in the event of a large spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Storage and Handling Best Practices

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as bases, oxidizing agents, and reducing agents.[8][9] The container must be kept tightly closed and clearly labeled.[8] Store in a dedicated corrosives cabinet.

• Handling: Avoid all personal contact, including inhalation.[7][8] Do not eat, drink, or smoke in areas where the chemical is handled.[8] Wash hands thoroughly after handling.[8] When diluting, always add the acid to the solvent slowly; never the other way around to avoid a violent exothermic reaction.[7]

Section 4: Standard Operating Procedure (SOP) for Solution Preparation

Objective: To safely prepare a 1 Molar solution of 4-Methyl-3-(trifluoromethyl)pentanoic acid in Dichloromethane (DCM).

Methodology:

• Pre-Experiment Checklist:

  • Verify the chemical fume hood is certified and operational.

  • Confirm the safety shower and eyewash station are unobstructed.

  • Assemble all required PPE: safety goggles, face shield, lab coat, and chemically resistant gloves.

  • Prepare a designated waste container for contaminated materials.

• Procedure:

  • Place a calibrated balance inside the fume hood.

  • Tare a clean, dry beaker on the balance.

  • Carefully weigh the required mass of 4-Methyl-3-(trifluoromethyl)pentanoic acid into the beaker.

  • Measure the required volume of DCM using a graduated cylinder.

  • Place a magnetic stir bar in a larger beaker or flask containing the DCM.

  • Slowly and carefully add the weighed acid to the DCM while stirring. The dissolution may be exothermic; control the rate of addition to manage any temperature increase.

  • Once fully dissolved, transfer the solution to a labeled, appropriate storage bottle.

• Post-Procedure Cleanup:

  • Rinse all glassware that came into contact with the acid with a small amount of solvent, and pour the rinsate into the designated waste container.

  • Wipe down the work surface in the fume hood.

  • Dispose of any contaminated disposable materials (e.g., weighing paper, gloves) in the designated solid waste container.

  • Wash hands thoroughly.

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is critical to minimizing harm.

Exposure Response

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention, specifically from an ophthalmologist.

• Ingestion: Do NOT induce vomiting due to the risk of perforating the esophagus. If the person is conscious, have them rinse their mouth with water and drink one or two glasses of water. Seek immediate medical attention.

Spill Response Workflow

A systematic approach is required for spill cleanup. The following diagram outlines the decision-making process for a chemical spill.

Caption: Workflow for responding to a chemical spill.

References

• Safety Data Sheet for Corrosive liquid, acidic, organic, n.o.s. (4-methylvaleric acid).

• MedChemExpress, 4'-Trifluoromethyl-2-biphenyl carboxylic acid SDS. 4

• Apollo Scientific, 4-(Trifluoromethyl)cyclohexane-1-carboxylic acid SDS. 8

• Sigma-Aldrich, Safety Data Sheet.

• Sigma-Aldrich, Safety Data Sheet for Trifluoromethanesulfonic acid. 3

• Fisher Scientific, Safety Data Sheet for 3-[3-(Trifluoromethyl)phenyl]propionic acid.

• Fisher Scientific, Safety Data Sheet for 3-Methylvaleric acid. 9

• Thermo Fisher Scientific, Safety Data Sheet for 5-Bromovaleric acid. 10

• Angene Chemical, Safety Data Sheet. 11

• ChemPoint, Safety Data Sheet. 12

• Rolf C. Hagen Inc., pH Adjust Down Material Safety Data Sheet. 13

• Spectrum Chemical, Safety Data Sheet for Valeric Acid. 1

• AK Scientific, Inc., Safety Data Sheet for Propyl gallate. 14

• ChemTreat, Material Safety Data Sheet CT775. 5

• Cole-Parmer, Material Safety Data Sheet for Cyclododecane Epoxide. 6

• PubChem, National Center for Biotechnology Information. 4,5,5,5-Tetrafluoro-4-(trifluoromethyl)pentanoic acid. 2

• Szabo-Scandic, Material Safety Data Sheet for Trifluoromethanesulfonic acid. 7

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. 4,5,5,5-Tetrafluoro-4-(trifluoromethyl)pentanoic acid | C6H5F7O2 | CID 2776799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. files.dep.state.pa.us [files.dep.state.pa.us]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 14. aksci.com [aksci.com]

Technical Guide: Solubility Profile and Handling of 4-Methyl-3-(trifluoromethyl)pentanoic Acid

Topic: Solubility of 4-Methyl-3-(trifluoromethyl)pentanoic acid in Organic Solvents Type: In-depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Compound Profile

4-Methyl-3-(trifluoromethyl)pentanoic acid is a specialized fluorinated intermediate, often utilized in the synthesis of peptide mimetics, enzyme inhibitors, and agrochemicals. Its physicochemical behavior is governed by the competition between its polar carboxylic acid head group and its lipophilic, electron-withdrawing fluorinated tail.

Understanding the solubility landscape of this compound is critical for optimizing reaction yields, designing purification protocols (crystallization vs. extraction), and formulating drug delivery systems.

Physicochemical Characterization (Predicted)

Property	Estimated Value	Mechanistic Insight
Molecular Formula		Fluorinated aliphatic backbone.
Molecular Weight	184.16 g/mol	Low MW facilitates solubility in small-molecule solvents.
pKa (Acid)	~3.8 – 4.1	The -trifluoromethyl group ( effect) increases acidity compared to isocaproic acid (pKa ~4.8).
LogP (Lipophilicity)	~2.5 – 2.8	The group significantly enhances lipophilicity compared to a methyl group, reducing water solubility.
Physical State	Solid or Viscous Oil	Likely a low-melting solid or oil at RT; dependent on purity and enantiomeric excess.

Solubility Landscape in Organic Solvents[1]

The solubility of 4-Methyl-3-(trifluoromethyl)pentanoic acid follows a "like-dissolves-like" principle, modified by the unique "fluorophobic" and "lipophilic" dual nature of the trifluoromethyl group.

Solvent Compatibility Table

Solvent Class	Representative Solvents	Solubility Rating	Technical Notes
Polar Protic	Methanol, Ethanol, Isopropanol	High	Forms strong hydrogen bonds with the carboxylic acid group. Excellent for transferring the compound but poor for crystallization due to high solubility.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Solubilizes both the polar head and the fluorinated tail. Ideal for nucleophilic substitution reactions or peptide coupling steps.
Chlorinated	Dichloromethane (DCM), Chloroform	Very High	The "Gold Standard" for extraction. The group exhibits favorable dipole interactions with chlorinated solvents.
Ethers & Esters	THF, Ethyl Acetate, MTBE	High	Excellent solvents for reaction workup. MTBE is preferred for process safety over diethyl ether.
Hydrocarbons	Hexane, Heptane, Cyclohexane	Variable (Temp Dependent)	Critical for Purification. Likely sparingly soluble at cold temperatures but soluble at reflux. This temperature dependence makes heptane an ideal anti-solvent for crystallization.
Aqueous	Water, Brine	Low (pH < 4)	Insoluble in acidic/neutral water.
Aqueous (Basic)	1M NaOH, NaHCO (sat)	High	Forms the carboxylate salt ( ), which is highly water-soluble. Basis for "Acid-Base Swing" purification.

Experimental Protocols

Protocol A: Rapid Solubility Screening (Visual Equilibrium Method)

Use this protocol to quickly determine the solubility limit for process development.

• Preparation: Weigh 10 mg of the compound into a 4 mL clear glass vial.

• Solvent Addition: Add the target solvent in 50 µL increments at room temperature (

  ).

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Clear Solution: Soluble.[1][2][3][4]

  • Cloudy/Precipitate: Insoluble or saturated.

• Thermal Stress: If insoluble at RT, heat to

  (or boiling point) to check for temperature-dependent solubility (potential for recrystallization).

Protocol B: Purification via Acid-Base "Swing" Extraction

This is the most reliable method to purify the compound from non-acidic organic impurities.

Principle: The compound is switched between its lipid-soluble acid form and its water-soluble salt form to leave impurities behind.

• Dissolution: Dissolve crude mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

• Base Wash (Forward Extraction):

  • Extract the organic layer with saturated NaHCO

    ( ).

  • Result: The 4-Methyl-3-(trifluoromethyl)pentanoic acid deprotonates and moves to the Aqueous Layer . Neutral organic impurities stay in the Organic Layer.

• Separation: Discard the organic layer (or keep for recovery of side products).

• Acidification (Reverse Extraction):

  • Cool the aqueous layer to

    .

  • Slowly add 1M HCl until

    .

  • Result: The compound reprotonates and precipitates/oils out.

• Final Extraction: Extract the cloudy aqueous mixture with fresh DCM or EtOAc .

• Drying: Dry over

  , filter, and concentrate in vacuo.

Process Chemistry Visualizations

Diagram 1: Solubility Determination Workflow

A logic flow for determining the optimal solvent system for reaction or purification.

Caption: Decision tree for assessing solvent suitability for dissolution vs. crystallization.

Diagram 2: Acid-Base Purification Logic

Visualizing the chemical state changes during the extraction process.

Caption: The "Acid-Base Swing" separates the target acid from non-acidic impurities.

References

• PubChem. 4-Methyl-3-(trifluoromethyl)pentanoic acid Compound Summary. National Library of Medicine. Available at: [Link]

• Macmillan Group. Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Princeton University. Available at: [Link]

• Bordwell, F.G. pKa Data Compilation. Organic Chemistry Data.[1][5][6] Available at: [Link]

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• 1. Fluorinated Aliphatic Carboxylic Acids | Organic Synthesis Building Blocks [myskinrecipes.com]
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• 6. 4-(Trifluoromethyl)benzoic acid synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Synthesis Protocols for 4-Methyl-3-(trifluoromethyl)pentanoic Acid Derivatives: An Application Note for Researchers

Introduction

The strategic incorporation of trifluoromethyl (CF3) groups into organic molecules is a cornerstone of modern medicinal chemistry and drug design.[1][2][3] The unique properties conferred by the CF3 moiety—such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics—can significantly improve the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2] Among the vast landscape of trifluoromethylated compounds, 4-methyl-3-(trifluoromethyl)pentanoic acid and its derivatives represent a class of molecules with considerable potential in the development of novel therapeutics. This application note provides a comprehensive guide to the synthesis of these valuable compounds, offering detailed protocols, mechanistic insights, and practical considerations for researchers in drug discovery and development.

The structural motif of 4-methyl-3-(trifluoromethyl)pentanoic acid, characterized by a trifluoromethyl group at the β-position to the carboxylic acid and an isopropyl group at the γ-position, presents unique synthetic challenges and opportunities. This guide will explore various synthetic strategies, from classical approaches to more modern catalytic methods, to access this core structure and its derivatives.

Strategic Approaches to Synthesis

The synthesis of 4-methyl-3-(trifluoromethyl)pentanoic acid derivatives can be broadly categorized into two main strategies:

• Direct Trifluoromethylation: Introduction of the CF3 group onto a pre-existing carboxylic acid or ester scaffold.

• Building Block Approach: Construction of the carbon skeleton with the trifluoromethyl group already incorporated.

The choice of strategy often depends on the availability of starting materials, desired stereochemistry, and the scale of the synthesis.

Diagram: Synthetic Strategies Overview

Caption: Overview of synthetic strategies for 4-methyl-3-(trifluoromethyl)pentanoic acid derivatives.

Protocol 1: Synthesis of Trifluoromethyl Ketones from Carboxylic Acids

A common and effective method for preparing trifluoromethyl ketones involves the reaction of a carboxylic acid with trifluoroacetic anhydride (TFAA).[4][5] This approach is advantageous due to the commercial availability and relatively low cost of TFAA. The resulting trifluoromethyl ketone can then serve as a versatile intermediate for further derivatization.

Reaction Scheme

Caption: General scheme for the synthesis of trifluoromethyl ketones from carboxylic acids.

Detailed Step-by-Step Protocol

This protocol is adapted from a procedure for the synthesis of 4-(3,4-dibromophenyl)-1,1,1-trifluoro-4-methylpentan-2-one and can be modified for other carboxylic acids.[4]

• Reaction Setup: In a three-necked, round-bottomed flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add the starting carboxylic acid (1.0 equivalent) and a suitable solvent such as toluene.

• Addition of Reagents: To the stirred slurry, add trifluoroacetic anhydride (4.0-5.0 equivalents).

• Reaction Conditions: Heat the reaction mixture to 60-100 °C and stir for 4-8 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Decarboxylation: After completion, cool the reaction to room temperature and carefully add water. The addition of water is exothermic and will cause the evolution of CO2 gas as the intermediate undergoes hydrolysis and decarboxylation. Heat the mixture to approximately 60 °C for 1 hour to ensure complete decarboxylation.[4]

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Causality and Experimental Choices

• Trifluoroacetic Anhydride (TFAA): TFAA serves as both the trifluoromethyl source and an activating agent for the carboxylic acid.

• Pyridine (Optional but recommended): Pyridine can be used as a base to facilitate the reaction, particularly for less reactive carboxylic acids.[5]

• Heating: The elevated temperature is necessary to drive the reaction to completion and to facilitate the final decarboxylation step.

Protocol 2: Stereoselective Synthesis via Nucleophilic Trifluoromethylation

For applications where stereochemistry is critical, such as in the development of chiral drugs, stereoselective methods are paramount. Nucleophilic trifluoromethylation of chiral precursors is a powerful strategy to achieve this. The Ruppert-Prakash reagent (TMSCF3) is a widely used and effective nucleophilic trifluoromethylating agent.[6][7][8]

Reaction Scheme

Caption: Stereoselective synthesis of trifluoromethylated alcohols using the Ruppert-Prakash reagent.

Detailed Step-by-Step Protocol

This protocol is based on the trifluoromethylation of β-keto-benzyl-O-oximes derived from monoterpenes.[6]

• Reaction Setup: In a flame-dried, two-necked flask under an argon atmosphere, dissolve the chiral β-keto-benzyl-O-oxime (1.0 equivalent) in dry THF.

• Initiation: Add a catalytic amount of cesium fluoride (CsF).

• Addition of TMSCF3: Cool the reaction mixture to 4 °C and add trifluoromethyltrimethylsilane (TMSCF3, 1.5-2.0 equivalents) dropwise.

• Reaction and Monitoring: Allow the reaction to stir at 4 °C and monitor its progress by TLC. The reaction typically forms the intermediate trimethylsilyl ether.

• Deprotection: Upon completion of the first step, add tetrabutylammonium fluoride hydrate (TBAF·3H2O) to the reaction mixture to deprotect the silyl ether and form the trifluoromethylated alcohol.

• Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with an organic solvent. Dry the organic layer, concentrate, and purify by column chromatography.

Causality and Experimental Choices

• Chiral Precursor: The stereochemistry of the final product is directed by the chiral scaffold of the starting material.

• Ruppert-Prakash Reagent (TMSCF3): This reagent is a safe and effective source of the nucleophilic "CF3-" equivalent.

• Cesium Fluoride (CsF): CsF acts as a fluoride source to activate the TMSCF3 reagent.

• TBAF·3H2O: This reagent is used for the mild cleavage of the O-Si bond to yield the final alcohol.

Data Summary Table

Derivative Type	Synthesis Method	Key Reagents	Typical Yield (%)	Reference
Trifluoromethyl Ketone	From Carboxylic Acid	Trifluoroacetic Anhydride	60-85	[4][5]
Trifluoromethyl Alcohol	Nucleophilic Trifluoromethylation	TMSCF3, CsF	81-95	[6]
α-Trifluoromethyl Ester	Electrophilic Trifluoromethylation	Hypervalent Iodine Reagents	High	[9]
N-Trifluoromethyl Amide	From Carboxylic Acid Halides	Isothiocyanates, AgF	Broad Scope	[10]

Conclusion

The synthesis of 4-methyl-3-(trifluoromethyl)pentanoic acid and its derivatives is a field of active research with significant implications for drug discovery. The protocols outlined in this application note provide robust and versatile methods for accessing these important molecules. By understanding the underlying principles and carefully selecting the appropriate synthetic strategy, researchers can efficiently generate a diverse range of trifluoromethylated compounds for biological evaluation. Further exploration into asymmetric catalytic methods will likely lead to even more efficient and stereoselective syntheses in the future.

References

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (n.d.). Vertex AI Search.
• Synthesis of α‐trifluoromethyl carboxylic acids. (n.d.). ResearchGate.
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (n.d.). Hovione.
• A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N-Fused Heterocycles for Drug Discovery and Pharmaceutical Manufacturing. (2019). Industrial & Engineering Chemistry Research - ACS Publications.
• An easier way to synthesize new drug candidates. (2010). MIT News.
• Synthesis of trifluoromethyl ketones. (n.d.). Organic Chemistry Portal.
• Synthesis of α-trifluoromethyl carboxylic acids, esters and amides. (n.d.). Organic Chemistry Portal.
• Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. (2025). Chemical Communications (RSC Publishing). DOI:10.1039/D5CC03280F.
• Synthesis of N-trifluoromethyl amides from carboxylic acids. (2021). PubMed - NIH.
• Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. (2018). Macmillan Group - Princeton University.
• Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: 4-(3,4-Dibromophenyl). (n.d.). Organic Syntheses Procedure.
• Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: 4-(3,4-Dibromophenyl)-1,1,1-trifluoro-4-methylpentan-2-one. (2012). ResearchGate.

• and stereoselective three-component synthesis of 5- (trifluoromethyl)-4,5,6,7-tetrahydro-[1][11][12]triazolo. (n.d.). ResearchGate. Retrieved February 12, 2026, from

• Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. (n.d.). MDPI.
• Synthesis and reactivity of 4-(trifluoromethyl)azetidin-2-ones. (n.d.). ResearchGate.
• Synthesis of trifluoromethyl carbinols. (n.d.). Organic Chemistry Portal.
• Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. (n.d.). PMC.
• Direct Preparation of Trifluoromethyl Ketones from Carboxylic Esters. (1998). PubMed.
• Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids. (n.d.). PMC - NIH.
• Stereoselective Synthesis of Trifluoromethylated Vicinal. (2002). datapdf.com.
• Synthesis of Trifluoromethylated Azetidines, Aminopropanes, 1,3-Oxazinanes, and 1,3-Oxazinan-2-ones Starting from 4-Trifluoromethyl--lactam Building Blocks. (2025). ResearchGate.
• Synthesis of Trifluoromethanesulfonic Acid from CHF 3. (2025). ResearchGate.

Sources

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• 2. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 3. An easier way to synthesize new drug candidates | MIT News | Massachusetts Institute of Technology [news.mit.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
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• 9. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]
• 10. Synthesis of N-trifluoromethyl amides from carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: High-Efficiency Amide Coupling of 4-Methyl-3-(trifluoromethyl)pentanoic Acid

Executive Summary

The incorporation of the 4-Methyl-3-(trifluoromethyl)pentanoic acid fragment (a trifluoromethylated leucine mimic) is a high-value strategy in medicinal chemistry to modulate metabolic stability and lipophilicity. However, the coupling of this substrate presents a distinct "perfect storm" of synthetic challenges: significant steric bulk at the

-position (due to the -CF and isopropyl groups) and unique electronic deactivation.

Standard carbodiimide (EDC/DCC) protocols often result in stalled reactions, low yields, or extensive purification burdens due to the inability of the amine to penetrate the steric shield of the activated ester. This guide details three field-proven protocols designed to overcome these barriers, prioritizing T3P® (Propylphosphonic anhydride) for scalability and purity, and Ghosez’s Reagent for difficult, electron-deficient amines.

Substrate Analysis & Strategic Considerations

Structural Impediments

The target molecule, 4-Methyl-3-(trifluoromethyl)pentanoic acid , possesses a chiral center at the C3 (

) position.

• Steric Shielding: The trifluoromethyl group (

  ) is significantly larger than a methyl group and comparable to an isopropyl group. Located adjacent to the -methylene, it creates a "conical" steric block that hinders the approach of nucleophiles to the carbonyl carbon.

• Electronic Effects: The strong electron-withdrawing nature of the -CF

  group ($ \sigma_I = 0.41 $) increases the acidity of the carboxylic acid, making the carboxylate anion more stable and potentially less nucleophilic toward initial activation reagents. Conversely, once activated (e.g., as an acid chloride), the carbonyl is highly electrophilic, but this reactivity is often checked by the kinetic barrier of the steric bulk.

Decision Matrix for Coupling Conditions

The choice of reagent must be dictated by the nucleophilicity of the amine partner and the scale of the reaction.

Figure 1: Strategic decision tree for selecting the optimal coupling protocol based on amine properties and reaction scale.

Detailed Protocols

Protocol A: T3P® (Propylphosphonic Anhydride) – The Gold Standard

Best For: Scalable synthesis, aliphatic amines, and avoiding column chromatography. Mechanism: T3P acts as a cyclic anhydride that forms a mixed anhydride with the substrate.[1] The byproduct is water-soluble, simplifying workup.

Materials:

• Substrate: 4-Methyl-3-(trifluoromethyl)pentanoic acid (1.0 equiv)

• Amine: 1.1 – 1.2 equiv

• Reagent: T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 – 4.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Anhydrous)

Step-by-Step Procedure:

• Dissolution: In a dried reaction vial/flask under

  , dissolve the carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in anhydrous EtOAc (concentration ~0.2 M).

  • Note: EtOAc is preferred over DMF for easier workup, but use DMF if solubility is an issue.

• Base Addition: Cool the mixture to 0 °C. Add DIPEA (3.0 equiv) dropwise. Stir for 5–10 minutes.

• Activation: Add T3P solution (1.5 equiv) dropwise over 5 minutes.

  • Critical: The reaction is exothermic. Maintain temperature <5 °C during addition to prevent side reactions.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir.

  • Monitoring: Due to steric hindrance, reaction times may range from 2 to 12 hours. Monitor by LCMS. If conversion <50% after 4 hours, add an additional 0.5 equiv of T3P and heat to 40–50 °C.

• Workup:

  • Quench by adding water.

  • Wash the organic layer sequentially with:

    • 1M HCl (or citric acid) x 2 (to remove unreacted amine/DIPEA).

    • Sat. NaHCO

      x 2 (to remove unreacted acid and T3P byproducts).

    • Brine x 1.

  • Dry over MgSO

    , filter, and concentrate.

• Result: Often yields >90% purity without chromatography.

Protocol B: Ghosez’s Reagent – The "Nuclear Option"

Best For: Extremely weak nucleophiles (e.g., electron-deficient anilines) or when T3P/HATU fails. Mechanism: Generates the acid chloride in situ under neutral conditions, avoiding the harshness of thionyl chloride or oxalyl chloride.

Materials:

• Substrate: 4-Methyl-3-(trifluoromethyl)pentanoic acid (1.0 equiv)

• Reagent: Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.2 – 1.5 equiv)

• Amine: 1.1 – 1.5 equiv

• Base: Pyridine or 2,6-Lutidine (2.0 equiv)

• Solvent: Dichloromethane (DCM) or Chloroform (anhydrous)

Step-by-Step Procedure:

• Acid Chloride Formation:

  • Dissolve the carboxylic acid (1.0 equiv) in anhydrous DCM (0.2 M) under Argon.

  • Add Ghosez’s Reagent (1.2 equiv) dropwise at RT.

  • Stir for 1–2 hours.

  • Validation: Withdraw a small aliquot and quench with MeOH. Check by LCMS for the formation of the methyl ester (M+14) to confirm complete acid chloride formation.

• Coupling:

  • Add the amine (1.2 equiv) followed by Pyridine (2.0 equiv).

  • Note: For extremely unreactive amines, DMAP (0.1 equiv) can be added as a catalyst, but watch for racemization (less likely at

    -position, but good practice).

• Reaction: Stir at RT for 4–16 hours. If the amine is sterically hindered, refluxing in DCM (40 °C) may be required.

• Workup:

  • Dilute with DCM.

  • Wash with 1M HCl (critical to remove pyridine/tetramethylurea byproduct).

  • Wash with Sat. NaHCO

    .

  • Dry and concentrate.

Protocol C: HATU/HOAt – High-Throughput Screening

Best For: Small-scale discovery chemistry (<50 mg) where speed is prioritized over cost/scalability.

Materials:

• Substrate: 1.0 equiv

• Coupling Agent: HATU (1.2 equiv)

• Additive: HOAt (0.5 equiv) - Optional but recommended for hindered acids to accelerate the active ester reaction.

• Base: DIPEA (3.0 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step Procedure:

• Pre-activation: Dissolve acid (1.0 equiv) in DMF. Add HATU (1.2 equiv) and DIPEA (1.0 equiv only for this step). Stir for 5 minutes.

  • Visual Check: Solution often turns yellow.

• Addition: Add the amine (1.1 equiv) and the remaining DIPEA (2.0 equiv).

• Reaction: Stir at RT for 2–4 hours.

• Workup: Dilute with EtOAc/Ether (DMF is hard to remove). Wash extensively with water/LiCl solution to remove DMF, then standard acid/base washes.

Troubleshooting & Quality Control

Common Failure Modes

Observation	Diagnosis	Remediation
No Reaction (SM remains)	Steric bulk preventing activation.	Switch to Protocol B (Ghosez) to force acid chloride formation.
Active Ester Formed but No Product	Nucleophile cannot access the carbonyl.	Use Microwave irradiation (80 °C, 20 min) with T3P protocol.
Low Yield / Impurities	Hydrolysis of active intermediate.	Ensure solvents are anhydrous . Use molecular sieves in the reaction.

Analytical Validation

• 19F NMR: The trifluoromethyl group is a sensitive probe.

  • Starting Material: ~ -64 ppm (doublet or multiplet depending on resolution).

  • Product: Shift typically moves downfield by 0.5 - 1.0 ppm upon amide formation.

• LCMS: Monitor the disappearance of the acid (ES-) and appearance of the amide (ES+). Note that the -CF3 group may suppress ionization in positive mode; negative mode is often better for the acid.

References

• T3P Application in Hindered Systems

  • Propylphosphonic Anhydride (T3P®): An Expedient Reagent for Organic Synthesis.[2]

  • Source:

• Ghosez's Reagent Protocol

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[3][4][5][6]

  • Source:

• Acyl Fluorides in Coupling

  • Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling.

  • Source:

• General Amide Coupling Reviews

  • Amide bond formation: beyond the myth of coupling reagents.

  • Source:

Sources

• 1. bachem.com [bachem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 6. blogs.rsc.org [blogs.rsc.org]

stereoselective synthesis of 4-Methyl-3-(trifluoromethyl)pentanoic acid enantiomers

Application Note: Stereoselective Synthesis of 4-Methyl-3-(trifluoromethyl)pentanoic Acid Enantiomers

-Trifluoromethylated Carboxylic Acids[1]

Part 1: Executive Summary & Strategic Analysis

The target molecule, 4-Methyl-3-(trifluoromethyl)pentanoic acid , represents a high-value fluorinated building block.[1] The presence of the trifluoromethyl (

) group adjacent to a bulky isopropyl moiety creates a sterically congested chiral center at C3. This motif is increasingly prevalent in medicinal chemistry as a bioisostere for leucine or valine derivatives, offering enhanced metabolic stability and lipophilicity.

Synthetic Challenges:

• Steric Bulk: The simultaneous presence of

  and isopropyl groups at the -position makes standard Michael additions difficult.

• Electronic Deactivation: The electron-withdrawing nature of the

  group deactivates the -carbon toward electrophilic functionalization, making nucleophilic approaches (like conjugate addition) less favorable than electrophilic ones (like hydrogenation).

• Enantiocontrol: Discriminating between the

  and isopropyl groups requires highly tuned chiral ligands.

Recommended Workflows: To ensure operational flexibility, this guide details two distinct, self-validating protocols:

• Method A (Catalytic Asymmetric Hydrogenation): The preferred route for scalability and atom economy, utilizing Rhodium or Iridium catalysis on a trisubstituted olefin precursor.

• Method B (Enzymatic Kinetic Resolution): A robust, metal-free alternative suitable for early-phase discovery where speed is prioritized over yield (max 50% yield per enantiomer).[1]

Part 2: Retrosynthetic Analysis & Workflow Visualization

The synthesis hinges on the construction of the C3 stereocenter. The most reliable disconnection is the reduction of the corresponding

-unsaturated ester.

Figure 1: Retrosynthetic strategy displaying the Catalytic (Method A) and Biocatalytic (Method B) pathways.

Part 3: Detailed Experimental Protocols

Precursor Synthesis: Ethyl 4-methyl-3-(trifluoromethyl)pent-2-enoate

Prerequisite for both methods.[1]

Rationale: The Horner-Wadsworth-Emmons (HWE) reaction is selected over the Wittig reaction to maximize the yield of the

-unsaturated ester and allow for easier purification of the phosphate by-products.[1][2]

Protocol:

• Reagents:

  • Triethyl phosphonoacetate (1.2 equiv)[1]

  • Sodium hydride (60% dispersion, 1.25 equiv)

  • Isopropyl trifluoromethyl ketone (1.0 equiv) [CAS: 382-03-6][1]

  • Solvent: Anhydrous THF.

• Procedure:

  • Suspend NaH in dry THF at 0°C under Argon.

  • Add triethyl phosphonoacetate dropwise. Stir for 30 min until gas evolution ceases (formation of the phosphonate carbanion).

  • Add isopropyl trifluoromethyl ketone dropwise.

  • Allow the mixture to warm to room temperature and reflux for 4–6 hours. Note: The steric bulk of the isopropyl group requires thermal energy for completion.

  • Quench with saturated

    , extract with diethyl ether, and concentrate.

  • Purification: Distillation or Flash Chromatography (Hexanes/EtOAc 95:5).

• Checkpoint: Confirm formation of the trisubstituted olefin via

  NMR (olefinic proton at 6.0–6.5 ppm) and NMR.

Method A: Catalytic Asymmetric Hydrogenation (Scalable Route)

Mechanism & Choice of Catalyst: Hydrogenating a

-disubstituted acrylate (specifically a -CF3, -isopropyl system) is chemically challenging.[1] Standard Rh-BINAP systems often fail due to steric congestion.[1]

• Recommended Catalyst: Rh(I)-Josiphos or Ir-PHOX complexes.[1]

• Why: The Josiphos ligand class possesses a ferrocenyl backbone that creates a wide chiral pocket, accommodating bulky tetrasubstituted or hindered trisubstituted olefins better than atropisomeric ligands like BINAP.

Protocol:

• Catalyst Preparation:

  • Precursor:

    (1.0 mol%)[1]

  • Ligand:

    (1.1 mol%)[1]

  • Solvent: Degassed TFE (2,2,2-Trifluoroethanol) or Methanol. Note: TFE often enhances turnover in fluorinated substrates.

• Hydrogenation:

  • In a glovebox, mix the metal precursor and ligand in the solvent for 30 mins to form the active catalyst.

  • Add the substrate (Ethyl 4-methyl-3-(trifluoromethyl)pent-2-enoate).[1]

  • Transfer to a high-pressure autoclave.[1]

  • Pressurize to 30–50 bar

    .

  • Stir at 50°C for 24 hours.

• Workup:

  • Vent

    , concentrate the solvent.

  • Pass through a short plug of silica to remove the catalyst.

• Hydrolysis (Optional):

  • Treat the chiral ester with LiOH in THF/Water to yield the free acid.

Data Table 1: Catalyst Screening Parameters

Parameter	Condition A (Standard)	Condition B (High Steric Demand)
Catalyst Precursor
Ligand
Solvent	Methanol	Dichloromethane
Pressure	10 bar	50 bar
Expected ee	85-90%	>95%

Method B: Enzymatic Kinetic Resolution (Green Route)

Rationale: If high-pressure hydrogenation equipment is unavailable, lipases provide a highly enantioselective alternative. Candida antarctica Lipase B (CAL-B) is robust and typically follows the Kazlauskas rule, though fluorinated substrates can sometimes show inverted selectivity.

Protocol:

• Substrate Preparation:

  • Reduce the HWE product (olefin) to the racemic saturated ester using

    (10 wt%) and (1 atm) in MeOH. Quantitative yield expected.

• Enzymatic Hydrolysis:

  • Suspend the racemic ethyl 4-methyl-3-(trifluoromethyl)pentanoate (1.0 g) in Phosphate Buffer (pH 7.0, 10 mL).

  • Add Novozym 435 (immobilized CAL-B, 50 mg).

  • Stir at 30°C. Monitor pH and maintain at 7.0 using a pH-stat with 1M NaOH.

• Termination:

  • Stop the reaction at 50% conversion (indicated by NaOH consumption).

  • Filter off the enzyme (recyclable).

• Separation:

  • Extract the reaction mixture with Ethyl Acetate at pH 7. The organic layer contains the unreacted (S)-ester (typically).

  • Acidify the aqueous layer to pH 2 and extract. The organic layer contains the hydrolyzed (R)-acid .

• Validation:

  • Check ee of both fractions. If ee is <98%, re-subject the ester to a second hydrolysis pass.

Part 4: Quality Control & Characterization

Analytical Methods:

• NMR: The signal will be a doublet (coupling with H3) at approximately -65 to -70 ppm.[1]

• Chiral HPLC:

  • Column: Chiralcel OD-H or AD-H.[1]

  • Mobile Phase: Hexane/Isopropanol (98:2). Note: Low polarity is needed due to the lipophilic nature of the substrate.

  • Detection: UV at 210 nm (carbonyl absorption).

• Absolute Configuration:

  • Derivatize the acid with a chiral amine (e.g., (R)-

    -methylbenzylamine) and analyze via NMR (Mosher method logic) or compare optical rotation with literature analogs.

Safety & Handling:

• Fluorinated Intermediates: Precursors like isopropyl trifluoromethyl ketone are volatile. Handle in a fume hood.

• Hydrogenation: High-pressure reactions require blast shields and oxygen-free environments.[1]

References

• Ma, J. A., & Cahard, D. (2004). Asymmetric Synthesis of Trifluoromethylated Compounds. Chemical Reviews, 104(12), 6119–6146. Link[1]

• Gridnev, I. D., & Imamoto, T. (2004). On the Mechanism of Asymmetric Hydrogenation of Trisubstituted Enamides with Rhodium-Bisphosphine Catalysts. Accounts of Chemical Research, 37(8), 633–641. Link

• Roseblade, S. J., & Pfaltz, A. (2007). Iridium-Catalyzed Asymmetric Hydrogenation of Olefins. Accounts of Chemical Research, 40(12), 1402–1411. Link

• Gotor-Fernández, V., Brieva, R., & Gotor, V. (2006). Lipases: Useful Biocatalysts for the Preparation of Pharmaceuticals. Journal of Molecular Catalysis B: Enzymatic, 40(3-4), 111-120.[1] Link[1]

• Still, W. C., & Gennari, C. (1983). Direct synthesis of Z-unsaturated esters.[1] A useful modification of the Horner-Emmons olefination.[3][4][5] Tetrahedron Letters, 24(41), 4405-4408. Link[1]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 4-Methyl-3-(trifluoromethyl)pentanoic Acid in Preclinical Drug Discovery

Abstract

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful tool to enhance the pharmacokinetic and pharmacodynamic properties of drug candidates. The trifluoromethyl (CF3) group, in particular, is prized for its ability to improve metabolic stability, modulate lipophilicity, and increase binding affinity.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of a novel chemical entity, 4-Methyl-3-(trifluoromethyl)pentanoic acid, as a lead compound in a hypothetical drug discovery program. These application notes and protocols will detail the synthesis, in vitro characterization, cellular evaluation, and preliminary in vivo assessment of this compound, providing a robust framework for its preclinical development.

Introduction: The Rationale for Trifluoromethylated Carboxylic Acids in Drug Discovery

The carboxylic acid moiety is a common functional group in a vast number of marketed drugs, playing a crucial role in drug-target interactions through its ability to form strong electrostatic and hydrogen bonds.[3] However, the presence of a carboxylic acid can also present challenges, including rapid metabolism, poor membrane permeability, and potential for toxicity, which can limit a compound's therapeutic potential.[4]

The introduction of a trifluoromethyl (CF3) group is a well-established strategy to overcome some of these limitations. The high bond energy of the carbon-fluorine bond makes the CF3 group exceptionally resistant to enzymatic degradation, particularly by Cytochrome P450 (CYP) enzymes, which are responsible for the metabolism of a majority of drugs.[1][5] By strategically placing a CF3 group at a metabolically labile position, chemists can block oxidative metabolism, thereby increasing the drug's half-life and bioavailability.[1]

4-Methyl-3-(trifluoromethyl)pentanoic acid is a novel compound that combines the pharmacophoric potential of a carboxylic acid with the metabolic shielding of a β-trifluoromethyl group. This unique structure makes it an intriguing candidate for targeting enzymes where metabolic instability of inhibitors is a known challenge. For the purposes of this guide, we will hypothesize that 4-Methyl-3-(trifluoromethyl)pentanoic acid is a potent inhibitor of Ketohexokinase (KHK) , an enzyme implicated in metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and fructose-induced hyperuricemia. The rationale is that the CF3 group will enhance the compound's metabolic stability, leading to a more durable pharmacodynamic effect compared to non-fluorinated analogs.

Synthesis of 4-Methyl-3-(trifluoromethyl)pentanoic Acid

A plausible synthetic route for 4-Methyl-3-(trifluoromethyl)pentanoic acid can be adapted from established methods for the synthesis of β-trifluoromethylated carboxylic acids. The following protocol outlines a hypothetical multi-step synthesis.

Protocol 2.1: Synthesis of 4-Methyl-3-(trifluoromethyl)pentanoic Acid

Materials:

• Isovaleraldehyde

• (Trifluoromethyl)trimethylsilane (TMSCF3)

• Tetrabutylammonium fluoride (TBAF)

• Diethyl ether (anhydrous)

• Jones reagent (Chromium trioxide in sulfuric acid)

• Acetone

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Step 1: Trifluoromethylation of Isovaleraldehyde.

  • To a solution of isovaleraldehyde (1.0 eq) in anhydrous diethyl ether at 0 °C, add (trifluoromethyl)trimethylsilane (1.2 eq).

  • Slowly add a catalytic amount of tetrabutylammonium fluoride (0.1 eq).

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous ammonium chloride and extract with diethyl ether.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude trifluoromethyl alcohol.

• Step 2: Oxidation to the Carboxylic Acid.

  • Dissolve the crude trifluoromethyl alcohol from Step 1 in acetone.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add Jones reagent dropwise until a persistent orange color is observed.

  • Stir the reaction at room temperature for 4 hours.

  • Quench the reaction by adding isopropanol until the solution turns green.

  • Remove the acetone under reduced pressure.

  • Add water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by silica gel column chromatography to obtain 4-Methyl-3-(trifluoromethyl)pentanoic acid.

In Vitro Characterization: Potency, Target Engagement, and Metabolic Stability

A critical phase in drug discovery is the thorough in vitro characterization of a lead compound. The following protocols are designed to assess the potency, direct target binding, and metabolic stability of 4-Methyl-3-(trifluoromethyl)pentanoic acid.

Enzyme Inhibition Assay for Ketohexokinase (KHK)

This assay will determine the half-maximal inhibitory concentration (IC50) of the compound against its hypothetical target, KHK.[6][7]

Protocol 3.1.1: KHK Inhibition Assay

Materials:

• Recombinant human Ketohexokinase (KHK)

• Fructose

• Adenosine triphosphate (ATP)

• Coupled enzyme system (e.g., pyruvate kinase/lactate dehydrogenase)

• Phosphoenolpyruvate (PEP)

• Nicotinamide adenine dinucleotide (NADH)

• 4-Methyl-3-(trifluoromethyl)pentanoic acid (test compound)

• DMSO (for compound dilution)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 1 mM DTT)

• 384-well microplate

• Plate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a stock solution of the test compound in DMSO. Create a serial dilution series (e.g., from 100 µM to 1 nM) in the assay buffer.

• In a 384-well plate, add the test compound dilutions. Include positive controls (no inhibitor) and negative controls (no enzyme).

• Add the KHK enzyme to all wells except the negative controls and incubate for 15 minutes at room temperature.

• Initiate the reaction by adding a substrate mixture containing fructose, ATP, PEP, and NADH.

• Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for 30 minutes at 37 °C. The rate of NADH oxidation is proportional to KHK activity.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Table 1: Hypothetical Potency Data

Compound	Target	IC50 (nM)
4-Methyl-3-(trifluoromethyl)pentanoic acid	KHK	50
4-Methyl-pentanoic acid (non-CF3 analog)	KHK	450

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify that a compound binds to its intended target within the complex environment of a living cell.[8][9] The principle is that ligand binding stabilizes the target protein, increasing its melting temperature.

Protocol 3.2.1: CETSA for KHK Target Engagement

Materials:

• Hepatocellular carcinoma cell line (e.g., HepG2)

• 4-Methyl-3-(trifluoromethyl)pentanoic acid

• PBS (Phosphate-Buffered Saline)

• Protease inhibitor cocktail

• Anti-KHK antibody

• Western blotting reagents and equipment

Procedure:

• Culture HepG2 cells to ~80% confluency.

• Treat the cells with the test compound (e.g., at 10x IC50) or vehicle (DMSO) for 1 hour.

• Harvest the cells, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail.

• Aliquot the cell suspension into PCR tubes.

• Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lyse the cells by three freeze-thaw cycles (liquid nitrogen and a 25°C water bath).

• Separate the soluble protein fraction from the precipitated protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Collect the supernatant and determine the protein concentration.

• Analyze the amount of soluble KHK in each sample by Western blotting using an anti-KHK antibody.

• Quantify the band intensities and plot the percentage of soluble KHK as a function of temperature for both vehicle- and compound-treated samples to generate melting curves. A shift in the melting curve indicates target engagement.

Metabolic Stability Assay (Human Liver Microsomes)

This assay assesses the susceptibility of the compound to metabolism by phase I enzymes, primarily CYPs.[10][11]

Protocol 3.3.1: Microsomal Stability Assay

Materials:

• Pooled human liver microsomes (HLMs)

• 4-Methyl-3-(trifluoromethyl)pentanoic acid (test compound)

• 4-Methyl-pentanoic acid (non-CF3 analog as a comparator)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile (ice-cold)

• LC-MS/MS system

Procedure:

• Prepare a working solution of the test compound and the comparator compound in phosphate buffer.

• Thaw the HLMs on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer.

• Add the HLM solution to the wells of a 96-well plate.

• Add the test compound working solution to the wells and pre-incubate the plate at 37°C for 10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the plate to precipitate the proteins.

• Analyze the supernatant for the concentration of the parent compound using a validated LC-MS/MS method.

• Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression will be used to calculate the in vitro half-life (t½).

Table 2: Hypothetical Metabolic Stability Data

Compound	In Vitro t½ in HLMs (min)	Intrinsic Clearance (µL/min/mg protein)
4-Methyl-3-(trifluoromethyl)pentanoic acid	> 60	< 5
4-Methyl-pentanoic acid (non-CF3 analog)	15	46.2

Cellular Activity: Modulation of a Downstream Pathway

To demonstrate that target engagement translates into a biological effect, a cellular assay measuring a downstream consequence of KHK inhibition is necessary. KHK phosphorylates fructose to fructose-1-phosphate (F1P). An accumulation of F1P can lead to ATP depletion and subsequent uric acid production. Therefore, a relevant cellular assay would measure the inhibition of fructose-induced uric acid production.

Caption: Hypothetical pathway of fructose-induced uric acid production inhibited by our lead compound.

Protocol 4.1: Fructose-Induced Uric Acid Production Assay

Materials:

• Primary human hepatocytes or HepG2 cells

• High-fructose cell culture medium

• 4-Methyl-3-(trifluoromethyl)pentanoic acid

• Uric acid quantification kit (colorimetric or fluorometric)

• 96-well plates

Procedure:

• Seed hepatocytes in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Replace the medium with high-fructose medium and incubate for 24 hours.

• Collect the cell culture supernatant.

• Measure the concentration of uric acid in the supernatant using a commercial quantification kit according to the manufacturer's instructions.

• Plot the uric acid concentration against the compound concentration to determine the EC50 (half-maximal effective concentration).

In Vivo Pharmacokinetics

A preliminary pharmacokinetic (PK) study in a rodent model is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound in a living organism.[12][13]

Caption: Preclinical drug discovery workflow for the lead compound.

Protocol 5.1: Preliminary Pharmacokinetic Study in Mice

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• 4-Methyl-3-(trifluoromethyl)pentanoic acid

• Formulation vehicle (e.g., 0.5% methylcellulose in water)

• Dosing syringes and needles (for oral and intravenous administration)

• Blood collection tubes (containing anticoagulant)

• Centrifuge

• LC-MS/MS system

Procedure:

• Acclimate the mice for at least one week before the study.

• Divide the mice into two groups: intravenous (IV) and oral (PO) administration.

• For the IV group, administer a single bolus dose (e.g., 2 mg/kg) via the tail vein.

• For the PO group, administer a single dose (e.g., 10 mg/kg) by oral gavage.

• Collect blood samples (e.g., via tail snip or retro-orbital bleed) at multiple time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

• Process the blood samples to obtain plasma by centrifugation.

• Extract the compound from the plasma samples and analyze the concentration using a validated LC-MS/MS method.

• Use pharmacokinetic software to calculate key parameters such as half-life (t½), clearance (CL), volume of distribution (Vd), and oral bioavailability (%F).

Table 3: Hypothetical Pharmacokinetic Parameters in Mice

Parameter	IV Administration (2 mg/kg)	PO Administration (10 mg/kg)
t½ (hours)	6.2	-
Cmax (ng/mL)	-	1500
Tmax (hours)	-	1.0
AUC (ng*h/mL)	4500	11250
Clearance (mL/min/kg)	7.4	-
Volume of Distribution (L/kg)	0.8	-
Oral Bioavailability (%F)	-	50%

Conclusion

4-Methyl-3-(trifluoromethyl)pentanoic acid represents a promising chemical scaffold for the development of metabolically robust enzyme inhibitors. The strategic placement of the trifluoromethyl group is hypothesized to confer significant advantages in terms of metabolic stability, potentially leading to an improved pharmacokinetic profile and enhanced in vivo efficacy. The protocols outlined in this document provide a comprehensive framework for the systematic evaluation of this compound, from initial synthesis and in vitro characterization to cellular and in vivo studies. By following these detailed methodologies, researchers can effectively assess the therapeutic potential of 4-Methyl-3-(trifluoromethyl)pentanoic acid and advance its development as a clinical candidate.

References

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]

• Zahra, JA, et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. Retrieved from [Link]

• Cyprotex. (n.d.). Microsomal Stability. Retrieved from [Link]

• Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• Meanwell, N. A. (2018). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. Retrieved from [Link]

• Biobide. (n.d.). What is an Inhibition Assay? Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Crucial Role of Trifluoromethane in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. PMC. Retrieved from [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. Retrieved from [Link]

• ResearchGate. (2022). (PDF) FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from [Link]

• BellBrook Labs. (2025). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. Retrieved from [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

• Meanwell, N. A. (2022). Recent Developments in the Practical Application of Novel Carboxylic Acid Bioisosteres. Current Medicinal Chemistry. Retrieved from [Link]

• PubMed. (2001). Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism. Retrieved from [Link]

• Organic Syntheses. (n.d.). Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: 4-(3,4-Dibromophenyl). Retrieved from [Link]

• ChemHelp ASAP. (2023). functional in vitro assays for drug discovery. YouTube. Retrieved from [Link]

• Reaction Biology. (n.d.). In Vivo PK/PD Study Services. Retrieved from [Link]

• Bio-protocol. (2021). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

• Evotec. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. Retrieved from [Link]

• Agilex Biolabs. (2024). The Evolution of Pharmacokinetics for Small Molecules in Bioanalysis. Retrieved from [Link]

Sources

• 1. mttlab.eu [mttlab.eu]
• 2. bio-protocol.org [bio-protocol.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. blog.biobide.com [blog.biobide.com]
• 7. bellbrooklabs.com [bellbrooklabs.com]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. news-medical.net [news-medical.net]
• 10. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 11. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 12. reactionbiology.com [reactionbiology.com]
• 13. The Evolution of Pharmacokinetics for Small Molecules in Bioanalysis | ​Agilex Biolabs [agilexbiolabs.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Methyl-3-(trifluoromethyl)pentanoic acid

The following technical guide serves as a specialized support center for the purification of 4-Methyl-3-(trifluoromethyl)pentanoic acid .

Given the specific fluorinated and branched nature of this molecule, this guide addresses the high likelihood that the free acid exists as an oil or low-melting waxy solid at room temperature, making direct recrystallization difficult. Therefore, the protocols below prioritize Derivatization-Recrystallization (via salt formation), which is the industry standard for purifying such intermediates to pharmaceutical grade (>99%).

Status: Operational Role: Senior Application Scientist Topic: Purification via Recrystallization & Chiral Resolution

Strategic Overview: The "Trojan Horse" Crystallization

The Challenge: 4-Methyl-3-(trifluoromethyl)pentanoic acid possesses a lipophilic isopropyl group and a bulky trifluoromethyl (

) moiety. These groups often disrupt crystal lattice packing, resulting in a substance that "oils out" rather than crystallizes.

The Solution: Do not attempt to force the free acid to crystallize if it resists. Instead, use the Amine Salt Method . By reacting the acid with a bulky amine (e.g., Dicyclohexylamine or a chiral amine), you create a highly crystalline ionic salt. This salt can be rigorously recrystallized to remove impurities, after which the purified free acid is regenerated.

Decision Matrix

Observation	Recommended Strategy	Primary Reagent
Material is a solid (MP > 50°C)	Direct Recrystallization	Hexane / Ethyl Acetate
Material is an oil/wax (Chemical Purity needed)	DCHA Salt Formation	Dicyclohexylamine (DCHA)
Enantiomeric Enrichment needed (Optical Purity)	Diastereomeric Salt Resolution	(S)-(-)-1-Phenylethylamine

Experimental Protocols

Protocol A: Chemical Purification via DCHA Salt (Recommended for Oils)

Use this protocol to remove chemical impurities from the racemic or scalemic acid.

Reagents:

• Crude 4-Methyl-3-(trifluoromethyl)pentanoic acid

• Dicyclohexylamine (DCHA) (1.05 equivalents)

• Solvents: n-Heptane (Anti-solvent), Ethyl Acetate (Solvent)

Step-by-Step Methodology:

• Dissolution: Dissolve 10 g of crude acid in 50 mL of Ethyl Acetate (EtOAc) at room temperature.

• Amine Addition: Add DCHA (1.05 eq) dropwise over 10 minutes. The solution may warm slightly (exothermic).

• Nucleation: Stir at room temperature for 30 minutes. If precipitation does not start, scratch the glass or add a seed crystal of the salt.

• Crystallization: Slowly add n-Heptane (approx. 50-100 mL) until the solution becomes slightly turbid. Heat to reflux to redissolve, then allow to cool slowly to 0°C over 4 hours.

• Filtration: Filter the white crystalline salt. Wash with cold 1:3 EtOAc:Heptane.

• Regeneration (Critical):

  • Suspend the purified salt in Diethyl Ether or Dichloromethane (DCM).

  • Wash with 1M HCl (2x). The DCHA stays in the aqueous layer as the hydrochloride salt.

  • Dry the organic layer (

    ) and concentrate to yield the chemically pure acid.

Protocol B: Enantiomeric Resolution (Optical Purification)

Use this protocol if you need to isolate a specific enantiomer (e.g., the (R)-isomer).

Reagents:

• Chiral Amine: (S)-(-)-1-Phenylethylamine (PEA) or (R)-(+)-1-Phenylethylamine.

• Solvent System: Ethanol/Water or Isopropanol/Hexane.

Step-by-Step Methodology:

• Stoichiometry: Dissolve the racemic acid (1.0 eq) in Isopropanol (IPA). Add the chiral amine (0.5 to 1.0 eq).

• Formation: Heat to 60°C to ensure homogeneity.

• Selective Crystallization: Cool slowly to room temperature, then to 4°C. The less soluble diastereomeric salt will crystallize.

• Recrystallization Rounds: Filter the crystals.

  • Check Optical Rotation/Chiral HPLC.

  • If ee < 98%, recrystallize the salt again from hot IPA.

• Liberation: Suspend the salt in water, acidify with 2M

  , and extract the free chiral acid with Methyl tert-butyl ether (MTBE).

Visualization of Workflows

Diagram 1: The Purification Cycle

This flowchart illustrates the logic flow for purifying the acid via salt formation.

Caption: Workflow deciding between direct crystallization and salt-mediated purification based on physical state.

Diagram 2: Troubleshooting "Oiling Out"

A mechanistic view of why oiling out occurs and how to fix it.

Caption: Diagnostic logic for resolving "oiling out" phenomena during crystallization.

Troubleshooting & FAQs

Common Issues Table

Symptom	Probable Cause	Corrective Action
No crystals form (Solution remains clear)	Solution is too dilute or metastable zone is too wide.	1. Concentrate solution by 20%.2.[1] Scratch inner glass surface.3. Cool to -20°C.
Product "Oils Out" (Two liquid phases)	Temperature dropped too fast or solvent is too non-polar.	Reheat to dissolve oil. Add a small amount of polar solvent (Ethanol/EtOAc) and seed immediately. Cool very slowly.
Low Yield (<50%)	Product is too soluble in the mother liquor.	1. Use a stronger anti-solvent (e.g., Hexane).2. Cool to lower temperatures.3. Recover second crop from mother liquor.
Low Enantiomeric Excess (ee)	Eutectic composition reached or non-selective crystallization.	Recrystallize the salt again.[2] Do not rush; rapid crystallization traps the wrong isomer. Use a different chiral amine.

Frequently Asked Questions

Q: Can I use recrystallization to separate the diastereomers if I don't have a seed crystal? A: Yes, but it is risky. Without a seed, you rely on spontaneous nucleation, which can be slow. A common trick is to take a drop of the solution, let it evaporate on a watch glass to force crude crystals, and use those as seeds for the main batch.

Q: Why is the

group making this difficult? A: The trifluoromethyl group is lipophilic and electron-withdrawing. It reduces the capability of the carboxylic acid to dimerize via hydrogen bonding compared to non-fluorinated analogs, and its bulkiness can disrupt the crystal lattice. This is why the DCHA salt is superior—it relies on strong ionic interactions rather than weak H-bonds.

Q: My salt is hygroscopic. How do I handle it? A: Fluorinated salts can be hygroscopic. Filter under a nitrogen blanket if possible, or minimize exposure to humid air. Dry the salt in a vacuum oven at 40°C with

desiccant before weighing.

References

• Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience.

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.

• Solms, U., et al. (Patent EP0059659B1). Derivatives of 4-methyl-3-formyl-pentanoic acid. (Describes analogous branched aliphatic intermediates).

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Source for DCHA salt purification protocols).

• Ma, J.-A., & Cahard, D. (2008). Asymmetric Synthesis of Trifluoromethylated Compounds. Chemical Reviews, 108(9). (Context on the behavior of

  groups in synthesis and purification).

Sources

• 1. EP0059659B1 - Derivatives of 4-methyl-3-formyl-pentanoic acid, their process of preparation and their application in the preparation of cyclic derivatives - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]

preventing racemization of 4-Methyl-3-(trifluoromethyl)pentanoic acid during storage

This is a technical support guide designed for researchers working with 4-Methyl-3-(trifluoromethyl)pentanoic acid . It addresses the specific chemical stability challenges imposed by the trifluoromethyl (

) group and the chiral center at the -position.

Product: 4-Methyl-3-(trifluoromethyl)pentanoic acid

Topic: Prevention of Racemization & Degradation During Storage

Module 1: The Science of Instability (The "Why")

To prevent racemization, you must understand the molecular mechanics driving it. Unlike standard carboxylic acids, 4-Methyl-3-(trifluoromethyl)pentanoic acid possesses a

-chiral center activated by a trifluoromethyl group.

The Mechanism of Failure

The racemization of this molecule is not a spontaneous thermodynamic event; it is almost exclusively impurity-driven or environmentally catalyzed .

• Inductive Activation (

  Effect): The group at C3 is a powerful electron-withdrawing group (EWG). It pulls electron density away from the C3-H bond, significantly lowering the of the tertiary proton compared to a non-fluorinated alkyl chain.

• The "Trojan Horse" (Residual Bases): The most common cause of optical purity loss is trace basic impurities (e.g., residual LiOH, NaOH, or chiral amines from resolution steps). Even weak bases can deprotonate the activated C3-H over time, leading to a transient planar carbanion which reprotonates non-stereoselectively.

• Radical Pathways: The tertiary C3 position is susceptible to oxidative radical abstraction, particularly if the sample contains trace transition metals (from cross-coupling synthesis) or is exposed to UV light.

Visualizing the Threat

The following diagram illustrates the chemical stress points on your molecule.

Figure 1: The impurity-driven racemization pathway. The CF3 group activates the C3 proton, making it vulnerable to trace bases.

Module 2: Storage Protocol (The "How")

Strict adherence to these protocols ensures the integrity of the chiral center.

The Golden Rules of Storage

Parameter	Recommendation	Technical Rationale
Physical State	Crystalline Solid	Racemization in the solid state is kinetically inhibited by the crystal lattice energy. If your product is an oil, induce crystallization or convert to a salt (e.g., dicyclohexylamine salt) for storage.
Temperature	-20°C	Arrhenius kinetics apply. Lowering temperature exponentially decreases the rate of proton exchange.
Atmosphere	Argon (Ar)	Nitrogen ( ) is acceptable, but Argon is heavier than air and provides a better blanket against moisture and oxygen (radical initiators).
Container	Amber Glass (Silanized)	Critical: Standard glass is slightly basic (silanol groups). Use silanized glass or high-density polyethylene (HDPE) to prevent surface-catalyzed epimerization. Amber glass protects against photolytic radical formation.
Additives	None (Pure)	Do not store in solution. Protic solvents (MeOH, Water) facilitate proton exchange. Aprotic polar solvents (DMSO, DMF) can actually enhance basicity of impurities.

Module 3: Troubleshooting & FAQs

Ticket #402: "My ee% dropped from 99% to 94% after 3 months. Is it racemizing?"

• Diagnosis: True racemization of a solid acid is rare. This is likely analytical artifact or chemical degradation .

• Action:

  • Check your HPLC Method: Are you using a basic mobile phase? (e.g., 0.1% DEA). Long run times in basic conditions can racemize the sample on the column. Switch to an acidic mobile phase (e.g., 0.1% TFA).

  • Check for Impurities: Run an achiral GC/LC. If new peaks appear, your compound is degrading (e.g., decarboxylation), not just racemizing. The "loss" of the main peak might look like a drop in ee% if the impurity co-elutes.

Ticket #405: "The compound is an oil and won't crystallize. How do I store it?"

• Solution: Oils are high-risk for racemization because molecules have high conformational freedom.

• Protocol: Convert the acid to a Dicyclohexylamine (DCHA) salt .

  • Why: DCHA salts are typically high-melting solids. The formation of the salt "locks" the proton in a stable lattice and the bulky amine prevents attack on the C3 proton.

  • Recovery: The free acid can be easily regenerated with 1M HCl before use.

Ticket #409: "Can I store it in DMSO?"

• Answer: ABSOLUTELY NOT.

• Reasoning: DMSO is a polar aprotic solvent that strips cations away from ion pairs, making any trace basic anions (like

  or ) "naked" and extremely reactive. This dramatically accelerates deprotonation at the C3 position. Store neat (dry).

Module 4: Quality Control & Validation

Before using stored material in critical experiments, validate its integrity using this workflow.

Figure 2: Quality Control Decision Tree. Note the requirement for neutral dissolution solvents.

Self-Validating Analytical Method

To ensure your "racemization" isn't a measurement error, perform a Time-Zero Stability Test :

• Inject your sample immediately after preparation.

• Inject the same vial after 12 hours in the autosampler.

• If the ee% drops, your mobile phase is destroying the sample, not the storage conditions.

References

• Acidity of

  -Fluorinated Protons:
  • Source: "Gas-Phase Acidity of Polyfluorinated Hydrocarbons.

  • Link:

• Racemization via Base Catalysis

  • Source: "Racemization process for an optically active carboxylic acid."[1] Describes the mechanism by which heating with amines/bases promotes racemization in chiral acids, validating the strict requirement for base-free storage.

  • Link:

• Synthesis and Stability of

  -Trifluoromethyl Derivatives:

  • Source: "Synthesis of α-trifluoromethyl carboxylic acids, esters and amides."[2][3] Provides context on the synthesis conditions (often involving catalysts) that can leave destabilizing residues in the final product.

  • Link:

• General Stability of Chiral Reagents

  • Source: "Stability of reagents used for chiral amino acid analysis."[4] Highlights the impact of environmental factors (radiation/light) on chiral integrity, supporting the recommendation for amber glass storage.

  • Link:

Sources

• 1. US5221765A - Racemization process for an optically active carboxylic acid or ester thereof - Google Patents [patents.google.com]
• 2. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]
• 3. Continuous Flow Synthesis of α-Trifluoromethylthiolated Esters and Amides from Carboxylic Acids: a Telescoped Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability of reagents used for chiral amino acid analysis during spaceflight missions in high-radiation environments - PubMed [pubmed.ncbi.nlm.nih.gov]

resolving steric hindrance issues with 3-trifluoromethyl pentanoic acid derivatives

The following guide is structured as a Technical Support Center resource, designed to provide immediate, high-level troubleshooting for researchers encountering difficulties with 3-trifluoromethyl pentanoic acid derivatives .

Ticket Status:

Topic: Overcoming Steric & Electronic Barriers in Derivatization Assigned Specialist: Senior Application Scientist

System Overview & Problem Diagnosis

The Core Challenge

The 3-trifluoromethyl pentanoic acid scaffold presents a unique "double-lock" problem in organic synthesis, particularly during amide bond formation or esterification:

• Steric Shielding: The trifluoromethyl (

  ) group at the -position (C3) has a Van der Waals radius comparable to an isopropyl group but with a rigid, oblate spheroid shape. This creates a "cone of protection" that blocks the Burgi-Dunitz trajectory of incoming nucleophiles attacking the C1 carbonyl.

• Electronic Deactivation: The strong electron-withdrawing inductive effect (-I) of the

  group pulls electron density away from the aliphatic chain. While this increases the acidity of the -protons (C2), it paradoxically makes the carbonyl carbon less electrophilic in the transition state of certain activation pathways due to field effects destabilizing the developing positive charge on the carbonyl carbon during activation.

Decision Matrix: Reagent Selection

Before proceeding, verify your current reagent system against this logic flow.

Figure 1: Decision tree for selecting coupling agents based on steric demand.

Troubleshooting Guide (Q&A)

Issue 1: "Standard EDC/NHS or DCC coupling yields are <10%."

Diagnosis: Carbodiimide couplings (EDC/DCC) proceed via an O-acylisourea intermediate. The bulky

- group prevents the amine from attacking this intermediate effectively. Furthermore, the intermediate often rearranges to the unreactive N-acylurea byproduct faster than the hindered amine can react.

Solution: Switch to T3P (Propylphosphonic Anhydride) .

• Why: T3P acts as a kinetic scavenger. It forms a highly reactive mixed anhydride. The reaction is driven by the release of a water-soluble cyclotriphosphonate byproduct. T3P is less sensitive to steric bulk than carbon-based activating groups because the phosphorus center acts as a "hard" electrophile, activating the oxygen rapidly without adding significant bulk itself.

• Protocol Adjustment: Run the reaction in EtOAc or DMF/DCM (1:1) with at least 3-5 equivalents of base (DIPEA or NMM). T3P is supplied as a 50% solution in EtOAc/DMF; do not dilute excessively.

Issue 2: "Even HATU failed to couple my acid to a secondary amine."

Diagnosis: You have encountered the "Steric Wall." When both partners (the

- acid and a secondary amine) are hindered, the active ester formed by HATU (the -OAt ester) is still too bulky to allow the amine to approach.

Solution: Utilize the Acyl Fluoride Method (TFFH or BTFFH) .[1][2]

• Why: Acyl fluorides are the "smallest" activated species. The fluorine atom is small (Van der Waals radius ~1.47 Å) and highly electronegative. It creates a potent electrophile (the carbonyl) with minimal steric penalty, allowing even bulky nucleophiles to attack.

• Reference: This method is widely validated for extremely hindered peptide couplings where Aib (aminoisobutyric acid) or N-methylated amino acids are involved [1, 2].

Issue 3: "I am seeing impurities that look like elimination products."

Diagnosis: You might be observing

-fluoride elimination , although this is rare without transition metals. More likely, you are seeing dehydrofluorination driven by the acidity of the -protons.

• Mechanism: The electron-withdrawing

  group acidifies the C2 protons. Strong bases (like DBU or excess TEA) can promote E2 elimination or enolization.

• Solution: Use non-nucleophilic, hindered bases like DIPEA (Hünig's base) or 2,4,6-collidine . Avoid DBU or hydroxide bases. Keep the reaction temperature at

  during the activation phase.

Issue 4: "Is the C3 chiral center at risk of racemization?"

Analysis:

• Direct Risk: Low.[3] The chiral center is at C3 (

  -position). Standard racemization mechanisms (enolization/oxazolone formation) affect the -carbon (C2).

• Indirect Risk: If your reaction conditions are harsh enough to cause

  -deprotonation (unlikely) or if you are using a method that involves a retro-Michael type mechanism, you might lose integrity.

• Verdict: The C3 center is generally configurationally stable under standard peptide coupling conditions (HATU, T3P, TFFH) provided you do not use strong organometallic bases (e.g., LDA).

Validated Experimental Protocols

Protocol A: The "Nuclear Option" – Acyl Fluoride Coupling via TFFH

Use this when HATU/T3P fails.

Reagents:

• 3-Trifluoromethyl pentanoic acid derivative (1.0 equiv)

• Amine partner (1.1 – 1.2 equiv)[4]

• TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (1.1 equiv)

• DIPEA (Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DCM or DCM/DMF (if solubility is poor).[5]

Step-by-Step:

• Activation: Dissolve the carboxylic acid and TFFH in anhydrous DCM under nitrogen.

• Base Addition: Add DIPEA dropwise at ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  . Stir for 30 minutes. Note: The solution typically remains clear. The acyl fluoride is generated in situ.[2]

• Coupling: Add the amine partner. Allow the reaction to warm to room temperature and stir for 2–12 hours.

• Monitoring: Monitor by TLC/LCMS. The acyl fluoride intermediate is often visible on LCMS (Mass = Acid + 2 (loss of OH, gain of F) - wait, Mass is usually observed as the hydrolyzed acid or the methyl ester if MeOH is used in LCMS). Correction: Acyl fluorides are reactive; treat LCMS samples with an amine quench (e.g., benzylamine) to confirm the active species if needed.

• Workup: Dilute with DCM, wash with 1N HCl (to remove excess base/amine), saturated

  , and brine.

Protocol B: Ghosez Reagent (Acid Chloride Synthesis)

Use for extremely unreactive amines (e.g., anilines, electron-deficient amines).

Reagents:

• Ghosez Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine).

• Solvent: Anhydrous DCM.[3][5]

Step-by-Step:

• Dissolve the acid (1.0 equiv) in dry DCM.[5]

• Add Ghosez Reagent (1.2 equiv) at

  . Stir for 1–2 hours at RT.

• Verification: Aliquot a small amount into MeOH. Check LCMS for the Methyl Ester. If conversion is >95%, proceed.

• Add the amine (1.2 equiv) and a base (pyridine or DIPEA, 2.0 equiv).

• Stir until completion.

Data Comparison: Coupling Reagents

Feature	HATU	T3P	TFFH (Acyl Fluoride)	Ghosez (Acid Chloride)
Steric Tolerance	Moderate	High	Very High	Very High
Electronic Activation	High	High	Moderate	Extreme
Byproducts	Urea (hard to remove)	Water-soluble (Easy)	Urea (Easy)	Neutral
Racemization Risk	Low	Very Low	Low	Moderate (if heated)
Safety Profile	Potential allergen	Safe (non-explosive)	Corrosive (HF gen.)	Moisture Sensitive
Recommended For	First attempt	Scale-up & Cyclization	Steric Failure	Anilines/Weak Nucleophiles

Mechanistic Visualization

The following diagram illustrates why the Acyl Fluoride pathway succeeds where the Active Ester (HATU) fails.

Figure 2: Comparative steric demand of Active Esters vs. Acyl Fluorides.

References

• Carpino, L. A., et al. (2003). "The Acyl Fluoride Method for the Synthesis of Sterically Hindered Peptides." Journal of the American Chemical Society.

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Dunetz, J. R., et al. (2016). "T3P: Propylphosphonic Anhydride."[6] Organic Process Research & Development.

• Ghosez, L., et al. (1979). "Synthesis of Acyl Chlorides from Carboxylic Acids using 1-Chloro-N,N,2-trimethyl-1-propenylamine." Organic Syntheses.

• Schoenebeck, F., et al. (2021).[7] "Synthesis of N-trifluoromethyl amides from carboxylic acids." Chem. [8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. blogs.rsc.org [blogs.rsc.org]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. bachem.com [bachem.com]
• 7. Synthesis of N-trifluoromethyl amides from carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Advanced HPLC Method Development: 4-Methyl-3-(trifluoromethyl)pentanoic Acid Purity

The following guide is a technical comparison designed for researchers and analytical scientists. It contrasts the industry-standard C18 (Octadecyl) stationary phase against the specialized PFP (Pentafluorophenyl) stationary phase for the purity analysis of 4-Methyl-3-(trifluoromethyl)pentanoic acid.

A Comparative Guide: C18 vs. PFP Stationary Phases

Executive Summary

4-Methyl-3-(trifluoromethyl)pentanoic acid is a critical fluorinated building block, often utilized in the synthesis of Selective Androgen Receptor Modulators (SARMs) and next-generation gabapentinoids. Its structural integrity—specifically the position of the trifluoromethyl (

) group and the chiral center at C3—dictates the biological efficacy of the final pharmaceutical.

The Challenge: Standard hydrophobic interaction chromatography (C18) often fails to resolve this compound from its regioisomers (e.g., 2-trifluoromethyl analogs) and defluorinated impurities due to the similar hydrophobicity of the fluorine atom and the methyl group.

The Solution: This guide advocates for the Pentafluorophenyl (PFP) stationary phase as the superior "product" for this application. By leveraging specific fluorine-fluorine (F-F) and dipole-dipole interactions, PFP phases provide the orthogonal selectivity required to achieve baseline resolution (

) where C18 fails.

Analyte Profile & Physicochemical Constraints

Before method selection, the analyte's properties must dictate the chromatographic conditions.

Property	Value / Characteristic	Impact on HPLC Method
Structure	Aliphatic backbone, at C3, Methyl at C4.	Requires shape selectivity; hydrophobic retention is moderate.
pKa	~4.0 - 4.5 (Carboxylic Acid)	Critical: Mobile phase pH must be to suppress ionization and ensure retention on RP columns.
UV Absorbance	Low (No conjugated system).	Detection requires UV 210 nm or CAD/ELSD . Solvents must be UV-transparent (e.g., Phosphoric acid over Formic acid for low UV).
Chirality	One chiral center (C3).	Achiral methods (this guide) separate chemical impurities; Chiral methods (e.g., Amylose/Cellulose) are a secondary step.

Visualization: Analyte Structure & Interaction Potential

The following diagram illustrates the analyte and the interaction sites available for the stationary phase.

Figure 1: Functional breakdown of the analyte determining chromatographic retention mechanisms.

Comparative Methodology: C18 vs. PFP

The Alternative: Standard C18 (Octadecyl)

Mechanism: Relies almost exclusively on hydrophobic subtraction .

• Theory: The analyte partitions into the C18 alkyl chains based on bulk hydrophobicity (

  ).

• Failure Mode: The

  group is roughly isosteric (similar size) to an isopropyl or methyl group in terms of hydrophobic footprint. C18 cannot easily distinguish the position of the fluorine atoms (Regioisomerism) or the subtle difference between a and a group (Defluorinated impurities).

The Product: PFP (Pentafluorophenyl)

Mechanism: Multimodal retention including Hydrophobicity + Dipole-Dipole + Shape Selectivity .

• Theory: The PFP ring is electron-deficient (Lewis acid). It interacts strongly with the electron-rich fluorine atoms on the analyte (Lewis base character of F-lone pairs) and the dipole of the carboxylic acid.

• Advantage: This "Fluorophilic" retention mechanism creates a separation factor (

  ) driven by the electronic nature of the substituents, not just their size.

Experimental Protocols

Reagents & Equipment[1][2][3][4]

• System: HPLC with UV Diode Array Detector (DAD) or Charged Aerosol Detector (CAD).

• Solvents: HPLC Grade Acetonitrile (ACN), Methanol (MeOH), Milli-Q Water.

• Buffer: 85% Phosphoric Acid (

  ).

Protocol A: Standard C18 Method (The Baseline)

• Column: High-purity C18,

  (e.g., Zorbax Eclipse Plus or equivalent).

• Mobile Phase A: Water + 0.1%

  (pH ~2.0).

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 10% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV 210 nm.[1]

• Temperature: 30°C.

Protocol B: Optimized PFP Method (The Solution)

• Column: Pentafluorophenyl (PFP) Core-Shell,

  (e.g., Kinetex PFP or Hypersil GOLD PFP).

• Mobile Phase A: Water + 0.1%

  (pH ~2.0).

• Mobile Phase B: Methanol (MeOH) .[3]

  • Expert Insight: Methanol is preferred over ACN for PFP columns. ACN can form a

    -complex with the PFP ring, masking the dipole interactions required for selectivity. Methanol is "quieter" electronically, allowing the analyte-stationary phase interaction to dominate.

• Gradient: 20% B to 70% B over 15 minutes.

• Flow Rate: 0.8 mL/min (Adjusted for higher viscosity of MeOH).

• Detection: UV 210 nm.[1]

• Temperature: 35°C.

Performance Comparison Data

The following table summarizes the theoretical performance based on comparative separation principles for fluorinated acids.

Parameter	Method A (C18 / ACN)	Method B (PFP / MeOH)	Interpretation
Retention Time ( )	8.2 min	9.4 min	PFP offers slightly higher retention due to dual mechanisms.
Selectivity ( ) (vs. Des-fluoro impurity)	1.05	1.25	Critical: C18 barely separates the impurity; PFP resolves it easily.
Resolution ( ) (vs. Regioisomer)	1.1 (Co-elution risk)	3.4 (Baseline)	PFP distinguishes the position of the group.
Peak Symmetry ( )	1.3 (Tailing)	1.05 (Sharp)	PFP's rigid surface often reduces silanol activity effects for acids.
LOD (S/N = 3)	0.5 µg/mL	0.5 µg/mL	Similar sensitivity, dependent on detector.

Workflow Visualization: Method Development Cycle

This diagram outlines the decision process that leads to the selection of PFP over C18 for this specific analyte.

Figure 2: Decision tree highlighting the necessity of PFP screening for fluorinated isomers.

Technical Insights & Troubleshooting

Why Methanol?

In PFP chromatography, the choice of organic modifier is the most powerful tool for tuning selectivity.

• Acetonitrile (ACN): Aprotic, dipole-dipole interactions are often suppressed. ACN molecules can "blanket" the PFP phase.

• Methanol (MeOH): Protic. It facilitates hydrogen bonding and does not interfere with the specific F-F interactions between the analyte and the stationary phase. Always start with MeOH when using PFP columns for fluorinated analytes.

pH Control

Since 4-Methyl-3-(trifluoromethyl)pentanoic acid is a carboxylic acid, its retention is highly pH-dependent.

• pH > 4.0: Analyte is ionized (

  ). It will elute near the void volume ( ) with poor retention.

• pH < 2.5: Analyte is protonated (

  ). It is neutral and retains well via RP mechanisms.

• Recommendation: Use 0.1% Phosphoric Acid or 0.1% Trifluoroacetic Acid (TFA) . Avoid Formic Acid if UV sensitivity at 210 nm is critical, as Formic Acid absorbs in this region (though it is necessary for MS detection).

References

• SIELC Technologies. "Separation of Pentanoic acid, 4-methyl- on Newcrom R1 HPLC column." SIELC Application Notes. [Link]

• Thermo Fisher Scientific. "HPLC Separation of Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column." Chromatography Online. [Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 2775592, 4-Methyl-3-(trifluoromethyl)benzoic acid (Structural Analog)." PubChem. [Link][4][5]

Sources

• 1. cipac.org [cipac.org]
• 2. acgpubs.org [acgpubs.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. (3R)-3-methyl-3-[[2-[4-(trifluoromethyl)phenyl]acetyl]amino]pentanoic acid | C15H18F3NO3 | CID 97324316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(3,3,3-Trifluoropropoxy)pentanoic acid | C8H13F3O3 | CID 82954196 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Deep Dive: Mass Spectrometry Profiling of 4-Methyl-3-(trifluoromethyl)pentanoic Acid

Executive Summary

4-Methyl-3-(trifluoromethyl)pentanoic acid (C₇H₁₁F₃O₂) represents a distinct class of fluorinated aliphatic building blocks used in the synthesis of bioisosteres for leucine and valproic acid derivatives. Its structural core—a branched alkyl chain modified by a strongly electron-withdrawing trifluoromethyl (

) group—creates unique ionization behaviors that differ significantly from non-fluorinated analogs.

This guide compares the two primary analytical workflows: Electron Ionization (EI-GCMS) and Electrospray Ionization (ESI-LCMS) .[1] While EI provides a structural fingerprint essential for identification, ESI (negative mode) offers superior sensitivity for quantification in biological matrices.

Part 1: Structural Analysis & Theoretical Fragmentation

To interpret the mass spectrum, we must first map the molecule's labile bonds. The

group at the C3 position exerts a powerful inductive effect ( ), destabilizing adjacent carbocations but stabilizing negative charges in the conjugate base.

Molecular Specifications:

• Formula:

• Monoisotopic Mass: 198.07 Da

• Key Structural Features:

  • Carboxyl Group (C1): Site of ionization in ESI(-); directs McLafferty rearrangement in EI.

  • -Carbon (C2): methylene bridge.
  • -Carbon (C3): Chiral center bearing the group.
  • -Hydrogens: Located on the isopropyl methyl groups (C5), enabling McLafferty rearrangement.

Part 2: Comparative Methodology (EI vs. ESI)

The choice of ionization technique dictates the observed data utility. The following table contrasts the "performance" of these two methods for this specific analyte.

Table 1: Performance Comparison (EI vs. ESI)

Feature	Alternative A: EI-GCMS	Alternative B: ESI-LCMS (Negative)
Primary Utility	Structural Elucidation & Library Matching	Trace Quantification (PK/PD studies)
Ionization Energy	Hard (70 eV)	Soft (Thermal/Electric Field)
Molecular Ion ( )	Weak or Absent (<5% abundance)	Dominant ( )
Base Peak	m/z 60 (McLafferty) or m/z 69 ( )	m/z 197 ( )
Sensitivity	Moderate (ng range)	High (pg range)
Derivatization	Required (e.g., TMS or Methyl Ester) for best peak shape	Not Required
Fluorine Effect	High fragmentation due to C-F bond stability	Enhanced ionization acidity due to

Part 3: Detailed Fragmentation Pathways

Pathway A: Electron Ionization (EI) Mechanism

In EI (70 eV), the molecule undergoes extensive fragmentation. The

group acts as a "mass defect flag," but the dominant pathway is governed by the carboxylic acid moiety.

1. The McLafferty Rearrangement (m/z 60) Because the molecule possesses

-hydrogens (on the isopropyl group) relative to the carbonyl, it undergoes the classic McLafferty rearrangement.

• Mechanism: The carbonyl oxygen abstracts a

  -hydrogen.[2] The C2-C3 bond cleaves.[2]

• Result:

  • Charged Fragment: Ethene-1,1-diol radical cation (

    ), m/z 60 .

  • Neutral Loss: 3,3,3-trifluoro-2-methylprop-1-ene (

    ).

• Diagnostic Value: The presence of m/z 60 confirms the carboxylic acid headgroup with an available

  -hydrogen.

2. Trifluoromethyl Cleavage (m/z 69) The

bond is strong, but at 70 eV, the ion (m/z 69) is a highly stable, diagnostic fragment common to all trifluoromethylated aliphatics.

3.

-Cleavage & Neutral Losses

• Loss of

  : m/z 180 (weak).

• Loss of

  : m/z 129 ( ).

• Loss of

  : m/z 153 (Secondary carbocation at C2/C3 interface).

Pathway B: ESI Negative Mode Mechanism

In Negative ESI, the mechanism is dominated by deprotonation and collision-induced dissociation (CID).

• Precursor: m/z 197.06 (

  ).

• Primary Fragment: Decarboxylation (

  loss) m/z 153.

• Secondary Fragment: HF elimination from the alkyl chain

  m/z 133.

Visualization: Fragmentation Logic

The following diagram illustrates the competing pathways in the EI source.

Caption: Mechanistic pathway showing the competition between the McLafferty rearrangement (green) and direct bond scission (red/yellow) in Electron Ionization.

Part 4: Experimental Protocols

Protocol A: EI-GCMS (Structural Confirmation)

Use this protocol for purity analysis and impurity identification.

• Sample Preparation:

  • Dissolve 1 mg of 4-Methyl-3-(trifluoromethyl)pentanoic acid in 1 mL Dichloromethane (DCM).

  • Optional Derivatization: Add 50 µL BSTFA + 1% TMCS. Incubate at 60°C for 30 mins to form the TMS-ester (shifts M+ to m/z 270). This improves peak shape and volatility.

• GC Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm).

  • Inlet: Split 10:1, 250°C.

  • Gradient: 50°C (hold 1 min)

    15°C/min 280°C.

• MS Settings:

  • Source Temp: 230°C.

  • Scan Range: m/z 40–300.

  • Threshold: 100 counts.

Protocol B: ESI-LCMS/MS (Quantification)

Use this protocol for pharmacokinetic (PK) or biological samples.

• Sample Preparation:

  • Protein precipitation: Mix plasma 1:3 with Acetonitrile. Centrifuge 10,000 x g.

  • Reconstitute supernatant in 50:50 Methanol:Water.

• LC Parameters:

  • Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 5 minutes.

• MS Source Parameters (Negative Mode):

  • Spray Voltage: -2500 V (Fluorinated acids ionize easily; high voltage causes arcing).

  • Capillary Temp: 300°C.

  • MRM Transition: 197.1

    153.0 (Quantifier), 197.1 133.0 (Qualifier).

Part 5: Data Summary Tables

Table 2: Diagnostic Ion List (EI Spectrum)

m/z	Identity	Origin/Mechanism	Relative Abundance (Est.)
60		McLafferty Rearrangement. Characteristic of carboxylic acids with -H.	100% (Base Peak)
69		Direct cleavage of trifluoromethyl group.	60-80%
129		Loss of (M - 69).	20-40%
153		Loss of (M - 45).	10-20%
180		Dehydration (common in acids).	<10%
198		Molecular Ion.	<1% (Very weak)

Table 3: MRM Transitions (ESI- LCMS/MS)

Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Mechanism
197.1	153.1	15-20	Decarboxylation ( loss).
197.1	133.1	25-30	Decarboxylation + HF loss.
197.1	113.1	35+	Extensive fragmentation (Loss of + 2HF).

References

• McLafferty, F. W. (1959).[3] "Mass Spectrometric Analysis. Molecular Rearrangements." Analytical Chemistry.

• NIST Chemistry WebBook. "Pentanoic acid, 4-methyl-, methyl ester (Analog Data)." National Institute of Standards and Technology.[4]

• Gross, M. L. (2004).[3] "Focus in honor of Fred McLafferty... for the discovery of the McLafferty Rearrangement." Journal of the American Society for Mass Spectrometry.[3]

• BenchChem. "A Researcher's Guide to Characterizing Trifluoromethylated Products by Mass Spectrometry." BenchChem Technical Guides.

• Chemistry LibreTexts. "Mass Spectrometry - Fragmentation Patterns." LibreTexts.

Sources

• 1. researchgate.net [researchgate.net]
• 2. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 3. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 4. Pentanoic acid, 4-methyl-, methyl ester [webbook.nist.gov]

Comparative Guide: Enantiomeric Excess Determination of 4-Methyl-3-(trifluoromethyl)pentanoic Acid

Executive Summary

Determining the enantiomeric excess (ee) of 4-Methyl-3-(trifluoromethyl)pentanoic acid presents a specific analytical challenge due to the electron-withdrawing trifluoromethyl (

) group and the lack of a strong UV chromophore near the chiral center.

While Chiral HPLC is the industry standard for final release testing,

NMR spectroscopy using Chiral Solvating Agents (CSAs) offers a superior, high-throughput alternative for in-process monitoring. This guide compares three distinct methodologies, providing experimental protocols and decision frameworks to optimize your workflow.

The Verdict:

• For Rapid Reaction Monitoring: Use Method A (

  NMR) . It requires no derivatization and provides instant feedback.

• For Final Purity/QC: Use Method B (Chiral HPLC) . It offers the highest precision and validation capability.

Decision Matrix & Workflow

The following decision tree illustrates the logical selection of methods based on sample purity and available instrumentation.

Figure 1: Strategic selection of analytical method based on sample constraints.

Method A: NMR with Chiral Solvating Agents (Recommended for Speed)

This method exploits the high sensitivity of the trifluoromethyl group to its chiral environment. By adding a chiral amine (Host), you form transient diastereomeric salts with the acid (Guest). The

signals of the and enantiomers, normally identical, will split into two distinct singlets.

Mechanism

The resulting diastereomeric salts exhibit distinct chemical shifts ( ) in the NMR spectrum.[1][2][3]

Experimental Protocol

• Sample Preparation: Dissolve 10–15 mg of 4-Methyl-3-(trifluoromethyl)pentanoic acid in 0.6 mL of deuterated benzene (

  ).

  • Note: Benzene-

    often provides better resolution ( ) than due to stacking interactions.

• Addition of CSA: Add 1.0–2.0 equivalents of (R)-(+)-

  -Methylbenzylamine (also known as (R)-PEA).

  • Tip: Start with 1 equivalent. If peak splitting is poor, increase to 2 equivalents to push the equilibrium toward the salt form.

• Acquisition: Acquire the

  NMR spectrum (typically -60 to -80 ppm range). Ensure sufficient scans (NS=32 or 64) for high signal-to-noise ratio.

• Analysis: Integrate the two separated

  singlets.

Critical Considerations

• Resolution: If baseline separation is not achieved, cool the probe to +5°C or change the solvent to

  .

• Reference: The

  group is a powerful handle for this analysis, as detailed in recent reviews on fluorinated chirality sensing [1].

Method B: Direct Chiral HPLC (Recommended for Precision)

Direct separation on polysaccharide-based chiral stationary phases (CSPs) is the gold standard. Because the analyte is a free carboxylic acid, the mobile phase must contain an acidic modifier to suppress ionization and prevent peak tailing.

Experimental Protocol

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).

  • Dimensions: 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase: n-Hexane / Isopropyl Alcohol (95:5 v/v) + 0.1% Trifluoroacetic Acid (TFA) .

  • Warning: Failure to add TFA will result in broad, merged peaks due to the dimerization of the carboxylic acid.

• Flow Rate: 0.5 – 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 210 nm.

  • Note: The molecule has weak UV absorbance. If signal is low, use a Refractive Index (RI) detector or Evaporative Light Scattering Detector (ELSD).

Data Analysis

Calculate resolution (

) using the half-height method. An is required for accurate quantitative integration.

Method C: Derivatization (Alternative for Low Detection Limits)

If the sample concentration is below the detection limit of direct UV-HPLC, derivatization with a chiral amine containing a strong chromophore (e.g., (R)-Phenylglycinol) converts the enantiomers into stable diastereomeric amides.

Workflow

• Coupling: React the acid with (R)-Phenylglycinol using EDC/HOBt coupling reagents.

• Workup: Standard aqueous workup to remove excess reagents.

• Analysis: Analyze the resulting diastereomers on a standard achiral C18 HPLC column.

• Advantage: The phenyl ring from the derivatizing agent allows strong UV detection at 254 nm.

Comparative Analysis

The following table summarizes the performance metrics of each method to assist in resource allocation.

Feature	Method A: NMR (CSA)	Method B: Direct Chiral HPLC	Method C: Derivatization
Primary Use Case	Reaction Monitoring / Crude Samples	Final QC / Release Testing	Trace Analysis / Biological Matrices
Prep Time	< 5 Minutes	30 Minutes (Equilibration)	2–4 Hours (Synthesis + Workup)
Cost Per Run	Low (Solvent only)	High (Column wear + Solvents)	Medium (Reagents)
Accuracy	2-3%	0.1%	0.5%
Throughput	High (5 mins/sample)	Low (20-30 mins/sample)	Medium
Limit of Detection	High (mg scale required)	Medium (µg scale)	Low (ng scale possible)

References

• ACS Publications. (2025). Chirality Sensing of N-Heterocycles via 19F NMR. Journal of the American Chemical Society. Link

• BenchChem. (2025).[4] A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols. Link

• Sigma-Aldrich. (2025). Basics of Chiral HPLC and Mobile Phase Optimization. Link

• Imperial College London. (2025). Determination of Enantiomeric Excess: Methods and Applications. Link

• Stereoelectronics. (2021). Determining the Enantiomeric Excess of Non-Racemic Compounds. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Bioactivity of 4-Methyl-3-(trifluoromethyl)pentanoic Acid and its Non-Fluorinated Analog

This guide provides a comparative analysis of the bioactivity of 4-Methyl-3-(trifluoromethyl)pentanoic acid and its non-fluorinated counterpart, 4-methylpentanoic acid (also known as isocaproic acid). We will delve into the profound impact of trifluoromethylation on molecular properties and biological activity, supported by established principles in medicinal chemistry and detailed experimental workflows.

Introduction: The Strategic Role of Fluorine in Drug Discovery

In modern medicinal chemistry, the substitution of a hydrogen atom or a methyl group with a fluorine-containing group, such as trifluoromethyl (-CF3), is a cornerstone strategy for optimizing drug candidates.[1] This is not a matter of chance; the unique properties of fluorine—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can dramatically enhance a molecule's therapeutic profile.[1][2] Key benefits of strategic fluorination include improved metabolic stability by blocking enzymatic breakdown, enhanced binding affinity to biological targets, and fine-tuned lipophilicity, which can improve absorption and cell membrane permeability.[1][3][4]

This guide examines these principles through the specific lens of 4-Methyl-3-(trifluoromethyl)pentanoic acid, comparing it to its structurally simpler analog, 4-methylpentanoic acid, to illuminate the predictable yet powerful influence of the -CF3 group.

Molecular Profiles: A Tale of Two Analogs

The only structural difference between the two molecules is the presence of a trifluoromethyl group in place of a hydrogen atom at the 3-position of the pentanoic acid chain. This seemingly minor change introduces significant electronic and steric differences.

Compound	Structure	Key Features
4-Methyl-3-(trifluoromethyl)pentanoic acid		Contains a highly electronegative and lipophilic trifluoromethyl (-CF3) group.[4]
4-Methylpentanoic acid (Isocaproic acid)		A naturally occurring branched-chain fatty acid.[5]

The -CF3 group is a strong electron-withdrawing group due to the high electronegativity of the fluorine atoms.[4] This can alter the acidity (pKa) of the carboxylic acid moiety and influence how the molecule interacts with protein binding sites. Furthermore, the -CF3 group is significantly more lipophilic (fat-soluble) than a hydrogen atom, which can enhance the molecule's ability to cross biological membranes.[3][4] The C-F bond is also exceptionally strong, making the -CF3 group resistant to metabolic degradation, often leading to a longer biological half-life.[4]

Comparative Bioactivity: A Mechanistic Hypothesis

The enhanced bioactivity in successful cases is often driven by improved binding at a protein target. The -CF3 group can engage in favorable electrostatic or hydrophobic interactions within a receptor pocket, particularly with amino acid residues like Phenylalanine, Tyrosine, and Leucine.[6]

Hypothetical Bioactivity Data (Example: Inhibition of Enzyme 'X')

To illustrate the potential difference, let's consider a hypothetical enzyme inhibition assay. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency; a lower IC50 value indicates a more potent compound.[8]

Compound	Target	IC50 (µM)	Fold Improvement
4-Methylpentanoic acid	Enzyme X	150	-
4-Methyl-3-(trifluoromethyl)pentanoic acid	Enzyme X	12	12.5x

This data is illustrative and serves as a model for expected outcomes based on established principles of medicinal chemistry.

Mechanistic Insights: Why the Trifluoromethyl Group Enhances Potency

The hypothetical 12.5-fold increase in potency can be attributed to several factors stemming from the physicochemical properties of the -CF3 group:

• Enhanced Binding Affinity : The strong electron-withdrawing nature of the -CF3 group can create favorable dipole-dipole or electrostatic interactions with polar residues in the enzyme's active site.[6] This leads to a more stable enzyme-inhibitor complex.

• Increased Lipophilicity : The lipophilic character of the -CF3 group can enhance binding in hydrophobic pockets of the target protein and improve the compound's ability to penetrate the cell membrane to reach an intracellular target.[3][4]

• Metabolic Stability : The strength of the C-F bond prevents metabolic oxidation at that position, which might be a route of inactivation for the non-fluorinated analog.[4] This leads to a higher effective concentration of the drug at the target site over time.

• pKa Modulation : The inductive effect of the -CF3 group can lower the pKa of the nearby carboxylic acid, making it more acidic.[9] This change in ionization state can be crucial for optimal interaction with the target protein.

Experimental Methodologies

To empirically validate the hypothetical data, a series of robust, self-validating experiments must be conducted.

Caption: Workflow for comparing the bioactivity of two compounds.

This protocol is designed to measure how effectively each compound inhibits a target enzyme.

Principle: The rate of an enzymatic reaction is measured in the presence of varying concentrations of the inhibitor. The concentration that reduces the enzyme's activity by 50% is the IC50.[10]

Materials:

• Target Enzyme

• Substrate for the enzyme

• Assay buffer

• 96-well microplate

• Microplate reader

• Test Compounds (Fluorinated and Non-fluorinated analogs) dissolved in DMSO

• Positive control inhibitor (if available)

Procedure:

• Prepare Serial Dilutions: Create a series of dilutions for each test compound (e.g., from 100 µM to 0.01 µM) in the assay buffer. Ensure the final DMSO concentration is constant across all wells (typically <1%).

• Enzyme Addition: To each well of a 96-well plate, add the target enzyme at a fixed concentration. Include control wells with no inhibitor (100% activity) and wells with no enzyme (background).

• Inhibitor Incubation: Add the serially diluted compounds to the wells. Incubate for a predetermined time (e.g., 15 minutes) at a constant temperature to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the enzyme's substrate to all wells to start the reaction.

• Measure Activity: Use a microplate reader to measure the formation of product over time (kinetic assay) or at a fixed endpoint. The method of detection will depend on the substrate (e.g., absorbance, fluorescence, luminescence).

• Data Analysis: a. Subtract the background reading from all wells. b. Normalize the data by setting the "no inhibitor" control as 100% activity and the "no enzyme" control as 0% activity. c. Plot the percent inhibition versus the logarithm of the inhibitor concentration. d. Fit the data to a sigmoidal dose-response curve using non-linear regression software (e.g., GraphPad Prism) to determine the IC50 value.[11]

This protocol assesses the cytotoxicity of the compounds on a relevant cell line.

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified by spectrophotometry.[12]

Materials:

• Adherent cell line cultured in appropriate media

• 96-well cell culture plates

• Test compounds

• MTT solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a CO2 incubator.[12]

• Compound Treatment: The next day, replace the media with fresh media containing serial dilutions of the test compounds. Include untreated cells as a control.

• Incubation: Incubate the plate for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing formazan crystals to form.[12]

• Solubilization: Carefully remove the media and add DMSO to each well to dissolve the formazan crystals.[12]

• Measurement: Read the absorbance at a specific wavelength (e.g., 490-570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value as described in the enzyme assay protocol.

Conclusion

The strategic incorporation of a trifluoromethyl group, as illustrated by the comparison of 4-Methyl-3-(trifluoromethyl)pentanoic acid to its non-fluorinated analog, is a powerful tool in drug design. While not universally beneficial, this substitution has a high probability of enhancing biological potency by improving metabolic stability, increasing lipophilicity, and strengthening interactions with the biological target.[4][6] The experimental protocols outlined provide a clear and robust framework for quantifying these effects, enabling researchers to make data-driven decisions in the optimization of lead compounds. This comparative approach underscores the importance of subtle molecular modifications in the quest for more effective and safer therapeutics.

References

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. Journal of Chemical Information and Modeling. [Link]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. MDPI. [Link]

• The Many Roles for Fluorine in Medicinal Chemistry. ACS Publications. [Link]

• Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. [Link]

• Applications of Fluorine in Medicinal Chemistry. ACS Publications. [Link]

• How Is Fluorine Used in the Medical Field?. Inhance Technologies. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. [Link]

• IC50. Wikipedia. [Link]

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Creative Bioarray. [Link]

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. ResearchGate. [Link]

• IC50 Determination. edX. [Link]

• Isocaproic acid. PubChem. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isocaproic acid | C6H12O2 | CID 12587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
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• 10. courses.edx.org [courses.edx.org]
• 11. clyte.tech [clyte.tech]
• 12. creative-bioarray.com [creative-bioarray.com]

Safety & Regulatory Compliance

4-Methyl-3-(trifluoromethyl)pentanoic acid proper disposal procedures

This guide outlines the definitive, scientifically grounded disposal procedures for 4-Methyl-3-(trifluoromethyl)pentanoic acid (CAS: 184876-90-2). It is structured for laboratory personnel requiring immediate, actionable protocols that ensure safety and regulatory compliance.

Part 1: Executive Safety & Action Card

IMMEDIATE ACTION REQUIRED: Treat this compound as a Corrosive Halogenated Organic Acid . Improper disposal risks the generation of Hydrofluoric Acid (HF) during incineration or dangerous exothermic reactions in waste containers.

Critical Check	Action Directive
Primary Hazard	Corrosive (Skin/Eye Damage) . The trifluoromethyl group increases acidity (lower pKa) compared to non-fluorinated analogs.
Waste Stream	Halogenated Organic Acid .[1][2] Do not mix with non-halogenated solvents.[3]
Incompatibility	Strong Bases, Oxidizers, Alkali Metals . Reaction with bases is exothermic; reaction with oxidizers may release toxic fluoride vapors.
Disposal Method	High-Temperature Incineration with specific flue gas scrubbing (for HF capture).

Part 2: Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in safe disposal. The electron-withdrawing trifluoromethyl (-CF₃) group enhances the acidity of the carboxylic acid moiety, making it more corrosive than standard valeric acid derivatives.

Physicochemical Data Table

Property	Value / Description
Chemical Name	4-Methyl-3-(trifluoromethyl)pentanoic acid
CAS Number	184876-90-2
Molecular Formula	C₇H₁₁F₃O₂
Molecular Weight	184.16 g/mol
Physical State	Liquid (Predicted based on structural analogs)
Acidity (pKa)	~3.5 – 4.0 (Estimated; stronger than valeric acid due to -CF₃ induction)
Boiling Point	>180°C (Estimated)
Solubility	Soluble in organic solvents (DCM, MeOH); sparingly soluble in water.

Part 3: Pre-Disposal Handling & Segregation

The Golden Rule of Segregation: Never commingle fluorinated acids with general organic waste.

• Why? Standard organic waste is often used as "fuel blending" for cement kilns. Fluorinated compounds require specialized incinerators (typically >1100°C) to break the C-F bond. If burned at lower temperatures, they release toxic HF and perfluoroisobutene (PFIB).

Segregation Workflow (Graphviz Diagram)

Figure 1: Critical segregation workflow to prevent downstream incineration hazards.

Part 4: Waste Stream Classification & Labeling

Proper classification ensures the waste facility uses the correct destruction protocol.

RCRA Classification (USA):

• D002 (Corrosivity): Applicable if pH ≤ 2 (likely for concentrated acid).

• Halogenated Organic: Must be declared to ensure HF scrubbing.

Labeling Protocol:

• Primary Constituent: 4-Methyl-3-(trifluoromethyl)pentanoic acid.

• Hazard Checkboxes: [x] Corrosive [x] Toxic.

• Special Note: "FLUORINATED COMPOUND – REQUIRES HF SCRUBBING."

Part 5: Disposal Methodologies

1. High-Temperature Incineration (Recommended) This is the only method that guarantees complete destruction of the trifluoromethyl group.

• Temperature: >1100°C (2000°F).[4]

• Residence Time: >2 seconds.

• Scrubbing: The incinerator must be equipped with an alkaline scrubber (NaOH or Ca(OH)₂) to neutralize the Hydrogen Fluoride (HF) gas generated during combustion.

  • Reaction: 2 HF + Ca(OH)₂ → CaF₂ (solid) + 2 H₂O.

2. Chemical Neutralization (Pre-Treatment Only)

• Caution: Neutralization releases heat.

• Protocol: Dilute the acid in water (add acid to water), then slowly neutralize with 5% Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH) to pH 7.

• Result: This produces the sodium salt (Sodium 4-methyl-3-(trifluoromethyl)pentanoate).

• Final Disposal: The neutral salt solution must still be disposed of as chemical waste (Halogenated Aqueous Waste) because the C-F bonds remain intact. Do NOT pour down the drain.

Part 6: Emergency Spill Response

Spill Response Decision Tree

Figure 2: Operational decision tree for spill management.

Step-by-Step Cleanup:

• Isolate: Close lab doors; alert nearby personnel.

• PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If outside a fume hood, a respirator with organic vapor/acid gas cartridges is recommended.

• Contain: Use a spill pillow or sand to dike the spill.

• Absorb: Cover liquid with vermiculite, dry sand, or a commercial acid binder.

• Collect: Scoop material into a wide-mouth HDPE jar.

• Decontaminate: Wipe the surface with a dilute bicarbonate solution, then water. Dispose of wipes in the same waste container.

Part 7: Regulatory Compliance & Documentation

Maintain a "Cradle-to-Grave" paper trail.

• Inventory Log: Record the date of purchase and date of disposal.

• Waste Manifest: Ensure the manifest explicitly lists "Fluorinated Organic Acid" to prevent rejection by the disposal facility.

• SDS Access: Keep the Safety Data Sheet (SDS) accessible near the waste accumulation area.

References

• Sigma-Aldrich. Product Specification: 4-methyl-3-(trifluoromethyl)pentanoic acid (CAS 184876-90-2). Retrieved from .

• U.S. Environmental Protection Agency (EPA). Incineration of Fluorinated Organic Compounds and PFAS.[5] EPA Technical Briefs. Retrieved from .

• National Institutes of Health (NIH) - PubChem. Compound Summary: Fluorinated Pentanoic Acid Derivatives. Retrieved from .

• Fisher Scientific. Safety Data Sheet Guidelines for Organic Acids. Retrieved from .

Sources

• 1. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 2. osti.gov [osti.gov]
• 3. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 4. 4-methyl valeric acid, 646-07-1 [thegoodscentscompany.com]
• 5. epa.gov [epa.gov]